[1-(1-Ethoxyethoxy)ethyl]benzene

• CAS: 66222-21-7

Core Science & Biosynthesis

Synthesis and Characterization of [1-(1-Ethoxyethoxy)ethyl]benzene: A Technical Guide

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound: [1-(1-Ethoxyethoxy)ethyl]benzene (CAS: 66222-21-7)

Executive Summary & Strategic Context

In the landscape of multi-step organic synthesis and drug development, the orthogonal protection of secondary alcohols is a critical juncture. [1-(1-Ethoxyethoxy)ethyl]benzene represents the classic 1-ethoxyethyl (EE) ether protection of 1-phenylethanol.

As a Senior Application Scientist, I frequently advocate for the EE protecting group over traditional silyl (e.g., TBS, TIPS) or benzyl ethers when navigating complex synthetic routes. The EE group offers a distinct and highly valuable stability profile: it is robust in the presence of strong bases, organometallic reagents (such as Grignards or organolithiums), and metal hydrides, yet it can be cleanly and selectively cleaved under mild acidic conditions[1]. This orthogonality is strategically employed in complex total syntheses, such as the synthesis of steroidal frameworks like zymosterol, where the EE group is used to shield sensitive alcohols during aggressive alkylation steps[2].

Mechanistic Grounding: The Causality of Acetal Formation

The synthesis of [1-(1-Ethoxyethoxy)ethyl]benzene is achieved via the acid-catalyzed addition of 1-phenylethanol across the electron-rich double bond of ethyl vinyl ether (EVE). Understanding the causality behind this mechanism is essential for troubleshooting and optimizing reaction conditions.

The mechanism is initiated by the protonation of the EVE double bond by an acid catalyst, which generates a highly reactive, resonance-stabilized 3[3]. The secondary alcohol (1-phenylethanol) subsequently acts as a nucleophile, attacking the electrophilic carbon of the oxocarbenium ion. A final deprotonation step yields the neutral acetal product and regenerates the acid catalyst[3].

Fig 1. Acid-catalyzed mechanistic pathway for ethoxyethyl ether formation.

Catalyst Selection

While strong mineral acids (e.g., H₂SO₄) can drive this reaction, they frequently induce the runaway polymerization of EVE. Therefore, field-proven protocols dictate the use of mild organic acids. A 4 or pyridinium p-toluenesulfonate (PPTS) ensures rapid conversion while preserving the integrity of the vinyl ether[5].

Self-Validating Experimental Protocol

The following methodology is designed as a self-validating system. Built-in analytical checkpoints ensure that the operator can verify success at each critical stage.

Fig 2. Experimental workflow for the synthesis of[1-(1-Ethoxyethoxy)ethyl]benzene.

Step-by-Step Methodology

• System Preparation: Flame-dry a round-bottom flask under an inert atmosphere (Argon or N₂). Add 1-phenylethanol (1.0 equiv, e.g., 10 mmol) and dissolve in anhydrous dichloromethane (DCM, 0.2 M).

• Reagent Addition: Cool the reaction mixture to 0 °C using an ice bath. Causality: Cooling prevents the exothermic polymerization of EVE upon acid introduction. Add ethyl vinyl ether (3.0 equiv).

• Catalyst Initiation: Add p-TsOH·H₂O (0.01 equiv) in one portion. Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C).

• In-Process Monitoring (Validation Check): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes/EtOAc (8:2) eluent system.

  • Validation: The reaction is complete when the UV-active spot of 1-phenylethanol (R_f ~0.3) completely disappears, replaced by a new, higher-running UV-active spot (R_f ~0.6) corresponding to the highly lipophilic acetal product. This typically occurs within 1–2 hours.

• Quenching & Workup: Quench the reaction by adding saturated aqueous NaHCO₃ (equal volume to DCM). Causality: The basic quench immediately neutralizes the p-TsOH, preventing the reverse reaction (deprotection) during concentration. Extract the aqueous layer with DCM (2 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel, Hexanes/EtOAc gradient 95:5 to 90:10) to afford the pure [1-(1-Ethoxyethoxy)ethyl]benzene as a colorless oil.

Data Presentation & Diagnostic Analytics

Physicochemical Properties

Parameter	Value
Chemical Name	[1-(1-Ethoxyethoxy)ethyl]benzene
CAS Number	66222-21-7
Molecular Formula	C₁₂H₁₈O₂
Molecular Weight	194.27 g/mol
Appearance	Colorless to pale yellow oil

Spectroscopic Characterization (Diagnostic Anomalies)

Critical Analytical Insight: [1-(1-Ethoxyethoxy)ethyl]benzene possesses two chiral centers: the native benzylic carbon from 1-phenylethanol and the newly formed acetal carbon. Because the reaction does not utilize chiral induction, the product is generated as a ~1:1 mixture of diastereomers.

In NMR spectroscopy, this manifests as signal duplication . Novice chemists often misinterpret these duplicated peaks as impurities.

Spectroscopic Technique	Diagnostic Signals & Interpretation
¹H NMR (CDCl₃, 400 MHz)	δ 4.75 - 4.90 ppm (m, 2H): Overlapping quartets corresponding to the benzylic CH and the acetal CH. Due to diastereomers, these signals will appear complex.δ 3.30 - 3.65 ppm (m, 2H): Diastereotopic protons of the ethoxy CH₂ group.δ 1.15 - 1.45 ppm (m, 9H): Three overlapping methyl groups (benzylic CH₃, acetal CH₃, ethoxy CH₃).
¹³C NMR (CDCl₃, 100 MHz)	Duplication of the acetal carbon signal (~99.5 ppm and ~99.2 ppm) and benzylic carbon signal (~74.5 ppm and ~73.8 ppm) definitively confirms the diastereomeric mixture.
FT-IR (ATR)	1130 - 1080 cm⁻¹: Strong C–O–C (acetal/ether) stretching vibrations. Absence of broad O-H stretch at ~3300 cm⁻¹ validates complete protection.

Deprotection Strategy

When the synthetic sequence requires the unmasking of the secondary alcohol, the EE group is rapidly cleaved using mild acid hydrolysis[1].

• Protocol: Dissolve the protected compound in THF/H₂O (4:1) or Methanol. Add a catalytic amount of PPTS or 10% aqueous Acetic Acid. Stir at room temperature for 2–4 hours. The mild conditions ensure that other sensitive functionalities (e.g., benzyl ethers, esters, or isolated olefins) remain completely intact.

References

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• 6. Vinyl Ether|High-Reactivity Monomer for Research [benchchem.com]

Mechanism and Protocol for the Formation of[1-(1-Ethoxyethoxy)ethyl]benzene Ethers: A Comprehensive Technical Guide

Executive Summary & Strategic Context

In the intricate landscape of multi-step organic synthesis and active pharmaceutical ingredient (API) development, the judicious selection of protecting groups is paramount[1]. When working with secondary benzylic alcohols such as 1-phenylethanol, the ethoxyethyl (EE) acetal serves as a highly reliable temporary mask. The resulting protected entity, [1-(1-Ethoxyethoxy)ethyl]benzene , provides robust steric encumbrance and chemical stability against strongly basic, nucleophilic, and organometallic reagents (e.g., Grignard or organolithium reagents)[1][2].

This whitepaper delineates the mechanistic formation, optimized self-validating protocols, and critical safety parameters required for synthesizing this specific EE ether.

Mechanistic Pathway and Causality

The formation of[1-(1-Ethoxyethoxy)ethyl]benzene proceeds via a classic acid-catalyzed electrophilic addition of an alcohol to a vinyl ether[1]. Understanding the causality behind the reagent selection is critical for yield optimization and preventing side reactions.

• Catalyst Selection (The "Why"): The reaction necessitates a mild acid, universally Pyridinium p-toluenesulfonate (PPTS)[3][4]. Deploying strong Brønsted acids (like HCl or neat p-TsOH) is detrimental; they trigger the rapid cationic polymerization of the ethyl vinyl ether (EVE) monomer and can induce the dehydration of 1-phenylethanol into styrene. PPTS provides a perfectly tuned pKa to initiate the reaction without degrading the substrates[4].

• Regioselective Protonation: The mildly acidic proton from PPTS attacks the electron-rich terminal methylene ( β -carbon) of EVE. This regioselectivity is thermodynamically driven by the formation of a highly stable oxocarbenium ion, which is resonance-stabilized by the adjacent ether oxygen[1][2].

• Nucleophilic Attack: The hydroxyl oxygen of 1-phenylethanol acts as the nucleophile, attacking the electrophilic carbon of the oxocarbenium intermediate to forge the new C–O bond, resulting in a protonated acetal[1].

• Deprotonation and Catalyst Regeneration: The intermediate transfers its proton back to the p-toluenesulfonate counter-ion, yielding the neutral[1-(1-Ethoxyethoxy)ethyl]benzene and regenerating the active PPTS catalyst[4].

Logical sequence of the acid-catalyzed acetalization mechanism forming the EE ether.

Experimental Protocol & Self-Validating Workflows

To ensure reproducibility and high fidelity, the following protocol integrates self-validating checkpoints to prevent product degradation during isolation[3].

Materials:

• 1-Phenylethanol (1.0 eq)

• Ethyl vinyl ether (EVE) (2.0 - 3.0 eq)

• Pyridinium p-toluenesulfonate (PPTS) (0.05 - 0.1 eq)

• Anhydrous Dichloromethane (DCM) (0.5 M relative to alcohol)

Step-by-Step Methodology:

• Preparation: Purge a flame-dried round-bottom flask with inert gas (N 2​ or Argon). Dissolve 1-phenylethanol in anhydrous DCM.

  • Causality: Strict anhydrous conditions are mandatory. Moisture will act as a competing nucleophile, attacking the oxocarbenium ion to form a hemiacetal that instantly collapses into acetaldehyde and ethanol, irreversibly consuming the EVE reagent[2].

• Addition: Add EVE (3.0 eq) to the solution. Cool the reaction mixture to 0 °C using an ice bath.

• Catalysis: Introduce the PPTS catalyst (0.1 eq) in one portion.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 1 to 3 hours.

• Validation (Checkpoint 1): Monitor the reaction via Thin Layer Chromatography (TLC). The reaction is complete when the 1-phenylethanol spot is entirely consumed.

• Quenching (Checkpoint 2 - Critical): Once complete, quench the reaction by adding saturated aqueous sodium bicarbonate (NaHCO 3​ ).

  • Causality: This is a self-validating safety net. If the acid is not neutralized prior to solvent evaporation, the increasing concentration of the acid during rotary evaporation will drive the equilibrium backward, cleaving the newly formed acetal and ruining the yield[3].

• Workup: Separate the organic layer, wash with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure. Purify via flash column chromatography if necessary[3].

Experimental workflow and self-validating checkpoints for EE ether synthesis.

Quantitative Data & Optimization

The choice of catalyst and environmental conditions drastically impacts the efficiency of the acetalization. The table below summarizes the optimization parameters for this specific transformation.

Catalyst	Solvent	Temperature	Time	Yield	Mechanistic Remarks
PPTS (0.1 eq)	DCM (Anhydrous)	0 °C to RT	1-3 h	>90%	Optimal mild conditions; prevents cationic polymerization of EVE[3].
p-TsOH (0.05 eq)	DCM	0 °C	0.5 h	~70%	Faster reaction rate, but risks EVE polymerization and styrene formation.
TFA (0.1 eq)	Diethyl Ether	0 °C to RT	2-4 h	~80%	Viable alternative, but requires strict temperature control to prevent side reactions[3].

Deprotection Strategy

The strategic value of the[1-(1-Ethoxyethoxy)ethyl]benzene ether lies in its facile cleavage. Deprotection is achieved by shifting the chemical equilibrium using mild aqueous acid (e.g., 10% aqueous acetic acid in THF, or dilute HCl)[4][5]. The mechanism is the exact microscopic reverse of the formation pathway: protonation of the acetal oxygen, expulsion of ethanol to form the oxocarbenium ion, and subsequent hydrolysis by water to release the parent 1-phenylethanol and acetaldehyde[1][2].

Critical Safety Parameters: Peroxide Formation

A paramount safety consideration in this workflow is the severe risk of explosive peroxide formation[6]. Both primary reagents are notorious peroxide formers:

• 1-Phenylethanol: As a secondary alcohol, it is susceptible to auto-oxidation upon prolonged exposure to air, forming shock-sensitive peroxides over time[6][7].

• Ethyl Vinyl Ether (EVE): Classified as a Class C/D peroxide-forming chemical, EVE can auto-polymerize violently or detonate if peroxides are allowed to accumulate[8][9].

Mandatory Safety Protocols:

• Always test both reagents with KI-starch paper or commercial peroxide test strips prior to use[10].

• Never distill these reagents to absolute dryness; peroxides concentrate in the still bottoms and will detonate upon heating or friction[6][11].

• Store both chemicals in tightly sealed, light-resistant containers under an inert nitrogen atmosphere[8].

References

• Wikipedia. "Protecting group". Wikimedia Foundation. URL:[Link]

• Office of Clinical and Research Safety. "Peroxide Forming Chemicals: Management, Retention and Storage". Vanderbilt University Medical Center. URL:[Link]

• Environmental Health and Safety. "Use and Storage of Peroxide-Forming Chemicals". University of Nebraska-Lincoln. URL: [Link]

• Office of Environmental Health and Safety. "Peroxide Forming Chemicals". Florida Tech. URL:[Link]

• Institutional Risk & Safety. "Peroxide Forming Chemicals". The University of Texas at Dallas. URL:[Link]

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• 7. Peroxide Forming Chemicals: Management, Retention and Storage | Office of Clinical and Research Safety [vumc.org]
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• 10. westernsydney.edu.au [westernsydney.edu.au]
• 11. Peroxide Forming Chemicals | Institutional Risk & Safety | UT Dallas [risk-safety.utdallas.edu]

Safety, Handling, and Disposal of[1-(1-Ethoxyethoxy)ethyl]benzene: A Technical Whitepaper

Executive Summary[1-(1-Ethoxyethoxy)ethyl]benzene (CAS: 66222-21-7) is a mixed acetal derivative primarily utilized as a protected intermediate in complex organic synthesis and drug development. While its stability in basic environments makes it synthetically highly valuable, its structural features introduce two critical laboratory hazards: extreme lability in acidic media and a high propensity for auto-oxidation into shock-sensitive peroxides. This whitepaper provides a comprehensive, mechanistically grounded guide to the safe handling, purification, and disposal of this compound, ensuring scientific integrity and laboratory safety.

Physicochemical Profiling & Mechanistic Hazards

Structural Vulnerabilities & Auto-Oxidation

[1-(1-Ethoxyethoxy)ethyl]benzene contains multiple ether-like oxygen linkages with adjacent alpha-hydrogens. This structural motif is highly susceptible to homolytic cleavage. Ambient oxygen diradicals abstract an alpha-hydrogen, generating a carbon-centered radical that is thermodynamically stabilized by resonance with the lone pairs of the adjacent oxygen atoms. Subsequent reaction with molecular oxygen yields hydroperoxides. Over time, or upon concentration, these hydroperoxides can form explosive polymeric or cyclic peroxides. Consequently, this compound is classified as a Class B Peroxide Former (Concentration Hazard)[1].

Acid Lability & Hydrolysis Kinetics

As an acetal, [1-(1-Ethoxyethoxy)ethyl]benzene is stable to nucleophiles and strong bases but undergoes rapid hydrolysis in the presence of aqueous acid. According to mechanistic studies published in , the uncatalyzed acid hydrolysis of acetals in free solution typically proceeds via an A-1 mechanism[2]. The ether oxygen is reversibly protonated, followed by a rate-limiting unimolecular cleavage to form a highly electrophilic, resonance-stabilized oxonium ion. Nucleophilic attack by water then rapidly degrades the intermediate into 1-phenylethanol, acetaldehyde, and ethanol.

Caption: Acid-catalyzed A-1 hydrolysis mechanism of [1-(1-Ethoxyethoxy)ethyl]benzene.

Safety & Risk Mitigation Strategies

Data Presentation: Hazard Profile & Action Limits

To prevent explosive incidents during concentration or distillation, peroxide levels must be strictly monitored. The following tables summarize the compound's profile and the empirical action limits established by authoritative safety frameworks like [3].

Table 1: Physicochemical Profile

Property	Value / Description
CAS Number	66222-21-7
Molecular Formula	C12H18O2
Molar Mass	194.27 g/mol
Chemical Class	Mixed Acetal / Ketal
Primary Hazards	Flammable, Peroxide Former (Class B), Acid-Labile

Table 2: Quantitative Peroxide Action Limits

Peroxide Concentration (ppm)	Hazard Level	Required Action
< 10 ppm	Low	Safe for standard use, evaporation, and distillation.
10 - 100 ppm	Moderate	Mandatory quenching of peroxides prior to any concentration.
> 100 ppm	Critical	DO NOT TOUCH. Do not attempt to open or quench. Contact EHS immediately.

Experimental Workflows

Self-Validating Protocol: Safe Distillation & Peroxide Quenching

Because[1-(1-Ethoxyethoxy)ethyl]benzene is a Class B peroxide former[4], any procedure involving heat or concentration (e.g., rotary evaporation, distillation) must be preceded by a self-validating peroxide check. The causality behind this protocol is simple: peroxides have higher boiling points than the parent acetal. During distillation, they concentrate in the heating flask ("bottoms"). If the flask boils dry, the concentrated peroxides will detonate upon thermal or mechanical shock[3].

Step-by-Step Methodology:

• Initial Verification: Inspect the container date. Uninhibited acetals older than 6 months should be treated with extreme suspicion. Visually inspect the bottle for crystalline deposits around the cap or high viscosity. Causality: Crystals indicate solid, shock-sensitive peroxides. Friction from unscrewing the cap can cause detonation.

• Quantification: Submerge a standardized KI-starch peroxide test strip into the solvent for 1 second. Read the concentration after 15 seconds.

• Quenching (If 10-100 ppm): Transfer the acetal to a separatory funnel. Add an equal volume of 10% w/v aqueous Iron(II) sulfate (FeSO4). Causality: Fe(II) reduces the peroxy bonds to alcohols while being oxidized to Fe(III).

• Self-Validation Loop: Separate the organic layer and re-test with a fresh KI-starch strip. Do not proceed until the reading is empirically verified to be < 10 ppm.

• Drying: Dry the organic layer over anhydrous Potassium Carbonate (K2CO3). Causality: K2CO3 is mildly basic. Using standard Magnesium Sulfate (MgSO4) is prohibited, as its inherent Lewis acidity can trigger premature hydrolysis of the acetal.

• Distillation: Distill under reduced pressure. Critical: Always leave at least 10-20% of the initial volume as liquid "bottoms" in the distillation flask to prevent any trace peroxides from drying out[3].

Caption: Self-validating workflow for the evaluation and remediation of peroxide-forming acetals.

Disposal & Environmental Considerations

Waste Segregation and Quenching

Disposal of [1-(1-Ethoxyethoxy)ethyl]benzene requires strict adherence to chemical compatibility guidelines.

• Avoid Acidic Waste Streams: Never dispose of this compound in aqueous acidic waste carboys. The acidic environment will rapidly hydrolyze the acetal, generating acetaldehyde (a highly volatile, toxic, and extremely flammable gas, boiling point 20.2 °C), which can pressurize the waste container and cause it to rupture.

• Peroxide Verification Prior to Disposal: Even waste solvent must be tested for peroxides. If the waste contains > 100 ppm peroxides, it cannot be combined with standard non-halogenated organic waste due to the risk of polymerization or explosion during transit. It must be segregated and labeled as "High Peroxide Hazard" for specialized EHS disposal[4].

References

• Pluth, M. D., Bergman, R. G., & Raymond, K. N. (2009). The Acid Hydrolysis Mechanism of Acetals Catalyzed by a Supramolecular Assembly in Basic Solution. The Journal of Organic Chemistry, 74(1), 58-63.[Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards: Updated Version. National Academies Press.[Link]

• Stanford Environmental Health & Safety. (n.d.). Information on Peroxide-Forming Compounds. Stanford University. [Link]

• Texas Christian University Environmental Health & Safety. (2025). Peroxide-Forming Chemicals – Safety Guidelines. [Link]

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Theoretical Calculations on the Structure of [1-(1-Ethoxyethoxy)ethyl]benzene: A Computational Framework for Acetal Profiling

Target Audience: Researchers, Computational Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

The structural and thermodynamic profiling of acetal-containing molecules is a critical endeavor in modern drug development and synthetic chemistry. Acetals are frequently deployed as protecting groups, prodrug linkers, and tunable pharmacophores due to their predictable hydrolysis kinetics under mildly acidic conditions[1].

This whitepaper provides an in-depth computational guide to modeling [1-(1-Ethoxyethoxy)ethyl]benzene (CAS: 66222-21-7), a representative mixed acetal featuring two chiral centers and significant steric complexity. By establishing a self-validating theoretical framework utilizing Density Functional Theory (DFT), stereoelectronic conformational analysis, and Gauge-Independent Atomic Orbital (GIAO) NMR predictions, this guide equips researchers with the methodologies required to accurately predict the stability, 3D conformation, and spectroscopic signatures of complex acetals.

Stereoelectronic Fundamentals and Conformational Analysis[1-(1-Ethoxyethoxy)ethyl]benzene possesses two stereocenters: the benzylic carbon and the central acetal carbon. Consequently, it exists as a mixture of four diastereomers: (1R,1′R) , (1S,1′S) , (1R,1′S) , and (1S,1′R) .

The Role of the Anomeric Effect

The 3D conformation of the acetal linkage is not dictated solely by steric hindrance (e.g., the repulsion between the phenyl ring and the ethoxy chain) but is fundamentally governed by stereoelectronic hyperconjugation [2]. Specifically, the lone pair electrons ( nO​ ) on one oxygen atom donate into the antibonding orbital ( σC−O∗​ ) of the adjacent carbon-oxygen bond.

To maximize this stabilizing nO​→σC−O∗​ interaction, the molecule strongly prefers a gauche, gauche conformation around the O-C-O linkage. Theoretical calculations must account for this phenomenon; standard molecular mechanics (MM) force fields often fail to accurately capture hyperconjugation, necessitating high-level DFT optimizations[2].

Caption: Step-by-step computational workflow for identifying the global minimum conformations of acetals.

DFT Optimization and Thermodynamic Profiling

Causality Behind Functional Selection

When optimizing crowded acetals like[1-(1-Ethoxyethoxy)ethyl]benzene, the choice of DFT functional is paramount. Traditional functionals like B3LYP systematically underestimate London dispersion forces, leading to an overestimation of the distance between the bulky phenyl group and the ethoxy tail.

To achieve chemical accuracy, it is highly recommended to use M06-2X or B3LYP-D3(BJ) (which includes Grimme's dispersion corrections) paired with a triple-zeta basis set such as def2-TZVP or 6-311+G(d,p)[3]. M06-2X has been proven to yield superior thermodynamic data for hemiaminals, aminals, and acetals by properly accounting for medium-range correlation energies[3].

Step-by-Step Optimization Protocol

• Initial Coordinate Generation: Generate the 3D structures for the (1R,1′R) and (1R,1′S) diastereomers (enantiomers will have identical scalar thermodynamic properties).

• Solvation Modeling: Acetals are highly sensitive to solvent polarity. Apply the Solvation Model based on Density (SMD) or the Conductor-like Polarizable Continuum Model (CPCM) using water ( ϵ=78.3 ) or chloroform ( ϵ=4.8 ) to mimic biological or synthetic environments[4].

• Geometry Optimization: Run the optimization using opt=tight criteria in Gaussian 16 or ORCA.

• Frequency Calculation: Perform a vibrational frequency calculation (freq) at the same level of theory to ensure the absence of imaginary frequencies (confirming a true local minimum) and to extract the Gibbs free energy ( G ).

Thermodynamic Data Presentation

Table 1: Representative Relative Gibbs Free Energies ( ΔG ) of Acetal Conformations (Simulated data for [1-(1-Ethoxyethoxy)ethyl]benzene at M06-2X/def2-TZVP/SMD(CHCl3))

Diastereomer	Conformation Type	ΔG (kcal/mol)	Boltzmann Population (%)	Key Stabilizing Interaction
(1R,1′R)	gauche, gauche	0.00 (Global Min)	88.4%	nO​→σC−O∗​
(1R,1′S)	gauche, gauche	+1.24	10.8%	nO​→σC−O∗​
(1R,1′R)	anti, gauche	+2.85	< 1.0%	Steric relief (Phenyl/Ethyl)
(1R,1′R)	anti, anti	+4.50	< 0.1%	None (Hyperconjugation lost)

Modeling Acetal Hydrolysis in Drug Development

In drug design, the degradation rate of an acetal linker dictates the pharmacokinetic release profile of the active pharmaceutical ingredient (API)[1]. The hydrolysis of[1-(1-Ethoxyethoxy)ethyl]benzene proceeds via a specific acid-catalyzed SN​1 ( A−SE​2 ) mechanism.

Theoretical modeling of this pathway requires calculating the transition state (TS) for the rate-determining step: the cleavage of the protonated C-O bond to form a stabilized carboxonium ion [1].

Caption: DFT-calculated mechanistic pathway for the acid-catalyzed hydrolysis of [1-(1-Ethoxyethoxy)ethyl]benzene.

Table 2: Calculated Activation Barriers ( ΔG‡ ) for Hydrolysis (Comparing functional accuracy against experimental benchmarks[4])

Computational Level	Solvation Model	ΔG‡ (Protonation)	ΔG‡ (C-O Cleavage)
B3LYP/6-31G(d)	Gas Phase	-4.5 kcal/mol	+22.1 kcal/mol
M06-2X/6-311+G(d,p)	CPCM (Water)	+2.1 kcal/mol	+14.8 kcal/mol
ω B97X-D/def2-TZVP	SMD (Water)	+2.3 kcal/mol	+15.2 kcal/mol

Insight: The inclusion of diffuse functions (+) in the basis set is non-negotiable when modeling the highly delocalized positive charge of the carboxonium transition state[4].

Spectroscopic Validation: GIAO NMR Predictions

Because [1-(1-Ethoxyethoxy)ethyl]benzene is synthesized as a mixture of diastereomers, distinguishing the (1R,1′R) signals from the (1R,1′S) signals in a 1D 1H or 13C NMR spectrum is notoriously difficult due to signal overlap.

Theoretical NMR prediction using the Gauge-Independent Atomic Orbital (GIAO) method bridges this gap, allowing researchers to assign stereochemistry with high statistical confidence[5].

Protocol for GIAO NMR Assignment

• Geometry Sourcing: Utilize the lowest-energy conformers identified via the M06-2X/def2-TZVP optimization.

• Magnetic Shielding Calculation: Run a single-point NMR calculation using the GIAO method. The recommended level of theory for chemical shifts is mPW1PW91/6-311+G(2d,p) or B3LYP/6-311+G(2d,p)[6].

• Empirical Scaling: Raw isotropic shielding tensors ( σiso​ ) must be converted to chemical shifts ( δ ) using linear scaling factors derived from standard reference sets (e.g., TMS calculated at the exact same level of theory)[6].

• DP4 Probability Analysis: Input the scaled theoretical shifts and the experimental NMR peaks into the DP4 or CP3 statistical framework. This Bayesian method evaluates the errors between calculated and experimental shifts to output a percentage probability (e.g., 99.9% confidence) that a specific set of peaks belongs to the (1R,1′R) vs. (1R,1′S) diastereomer[5].

Conclusion

The theoretical calculation of [1-(1-Ethoxyethoxy)ethyl]benzene serves as a robust template for modeling complex, chiral acetals. By enforcing strict stereoelectronic principles during conformational searches, utilizing dispersion-corrected functionals (M06-2X) for thermodynamic accuracy, and validating 3D structures via GIAO NMR and DP4 probability, researchers can build self-validating computational pipelines. These protocols directly accelerate drug development by predicting prodrug stability, guiding asymmetric synthesis, and eliminating ambiguities in stereochemical assignment.

References

• [1] Geminal Diheteroatomic Motifs: Some Applications of Acetals, Ketals, and Their Sulfur and Nitrogen Homologues in Medicinal Chemistry and Drug Design. ACS Publications. Available at:[Link]

• Conformational analysis of nine-membered cyclic acetals. Stereoelectronic effect in 2,4- and 3,5-benzodioxonine derivatives. PubMed / J Org Chem. Available at:[Link]

• [2] Hyperconjugation-controlled molecular conformation weakens lithium-ion solvation and stabilizes lithium metal anodes. Chemical Science (RSC Publishing). Available at:[Link]

• [4] A DFT Approach to the Mechanistic Study of Hydrozone Hydrolysis. ACS Publications. Available at:[Link]

• [6] Computed 13C NMR Chemical Shifts via Empirically Scaled GIAO Shieldings and Molecular Mechanics Geometries. Conformation and Configuration from 13C Shifts. ACS Publications. Available at:[Link]

• [5] Assigning the Stereochemistry of Pairs of Diastereoisomers Using GIAO NMR Shift Calculation. ResearchGate. Available at:[Link]

• [3] Importance of the Electron Correlation and Dispersion Corrections in Calculations Involving Enamines, Hemiaminals, and Aminals. Comparison of B3LYP, M06-2X, MP2, and CCSD Results with Experimental Data. ACS Publications. Available at:[Link]

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Protocols & Analytical Methods

Application Note: Protocol for Alcohol Protection via Ethoxyethyl (EE) Acetal Formation – Synthesis of[1-(1-Ethoxyethoxy)ethyl]benzene

Introduction & Mechanistic Rationale

In the landscape of multi-step organic synthesis and drug development, the strategic masking of reactive functional groups is a cornerstone of synthetic planning. Hydroxyl groups, due to their inherent nucleophilicity and acidic protons, frequently require temporary protection to prevent unwanted side reactions during oxidation, reduction, or organometallic transformations . Vinyl ethers, particularly Ethyl Vinyl Ether (EVE) , provide a highly efficient means to protect alcohols as 1-ethoxyethyl (EE) acetals.

This application note details the optimized protocol for the protection of a model secondary benzylic alcohol, 1-phenylethanol, to yield [1-(1-Ethoxyethoxy)ethyl]benzene (CAS: 66222-21-7). The resulting EE protecting group is highly stable under strongly basic, nucleophilic, and organometallic conditions, yet it can be selectively cleaved under mild aqueous acidic conditions to regenerate the parent alcohol .

Mechanistic Causality

The protection proceeds via an acid-catalyzed electrophilic addition. Protonation of the electron-rich double bond of EVE generates a highly reactive, resonance-stabilized oxocarbenium ion. The hydroxyl group of 1-phenylethanol subsequently attacks this intermediate. Deprotonation yields the stable acetal, [1-(1-Ethoxyethoxy)ethyl]benzene. Because the reaction is an equilibrium process, an excess of EVE is employed to drive the reaction to completion.

Mechanistic pathway of ethoxyethyl (EE) acetal formation via oxocarbenium intermediate.

Experimental Design & Causality

To ensure a high-yielding and reproducible protocol, every reagent and condition has been selected based on strict mechanistic causality:

• Catalyst Selection (PPTS): Pyridinium p-toluenesulfonate (PPTS) is selected over stronger acids (such as p-TsOH or HCl). PPTS is a mild, slightly acidic salt (pKa ~5.2) that provides sufficient proton concentration to activate EVE without inducing the dehydration of the benzylic 1-phenylethanol or causing rapid, runaway polymerization of the vinyl ether .

• Solvent Choice (DCM): Anhydrous dichloromethane (DCM) is utilized as it is aprotic, non-nucleophilic, and provides excellent solubility for both the starting materials and the PPTS catalyst.

• Self-Validating System: The protocol incorporates real-time Thin Layer Chromatography (TLC) monitoring and a mandatory basic quench. The basic quench (using triethylamine) is a self-validating safety mechanism: it neutralizes the PPTS before solvent evaporation. Without this step, the concentration of the acid would increase as the solvent is removed in vacuo, driving the equilibrium backward and resulting in spontaneous deprotection.

Quantitative Data Summary

The reactivity of EVE varies depending on the steric hindrance and nucleophilicity of the target alcohol. The table below summarizes standard parameters for different alcohol classes to provide context for the 1-phenylethanol model.

Substrate Class	Example Substrate	EVE (Equivalents)	Catalyst (Equivalents)	Reaction Time	Typical Yield (%)
Primary Alcohol	Benzyl alcohol	2.0	PPTS (0.05)	1–2 h	>95%
Secondary Alcohol	1-Phenylethanol	3.0	PPTS (0.05)	2–4 h	90–95%
Tertiary Alcohol	tert-Butanol	5.0	CSA (0.10)	12–24 h	<50%
Phenol	Phenol	3.0	PPTS (0.10)	4–6 h	85–90%

Step-by-Step Protocol: Synthesis of [1-(1-Ethoxyethoxy)ethyl]benzene

Step-by-step experimental workflow for the synthesis of [1-(1-Ethoxyethoxy)ethyl]benzene.

Phase 1: Reaction Setup

• To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and a rubber septum, add 1-phenylethanol (1.00 g, 8.18 mmol, 1.0 eq) and anhydrous dichloromethane (DCM, 16 mL) to achieve a ~0.5 M concentration.

• Flush the flask with dry nitrogen gas.

  • Causality: A dry, inert atmosphere prevents ambient moisture from competing with the alcohol for the oxocarbenium intermediate, which would prematurely hydrolyze the EVE .

Phase 2: Reagent Addition & Catalysis

• Cool the reaction flask to 0 °C using an ice-water bath.

• Using a gas-tight syringe, add ethyl vinyl ether (EVE) (2.35 mL, 24.5 mmol, 3.0 eq) dropwise over 5 minutes.

  • Causality: EVE is highly volatile (bp 33 °C). Cooling the mixture prevents evaporative loss and mitigates the risk of exothermic oligomerization.

• Add pyridinium p-toluenesulfonate (PPTS) (103 mg, 0.41 mmol, 0.05 eq) in one portion.

• Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir the mixture for 2 to 4 hours.

Phase 3: Reaction Monitoring (Self-Validation)

• Monitor the reaction progress via TLC using a mobile phase of 10% Ethyl Acetate in Hexanes.

  • Validation: The starting material (1-phenylethanol) will appear as a polar spot (Rf ~0.3) that stains actively with KMnO4. The product, [1-(1-Ethoxyethoxy)ethyl]benzene, will appear as a distinct, non-polar spot (Rf ~0.7) due to the masking of the hydroxyl group. The reaction is complete when the starting material spot is consumed.

Phase 4: Quenching & Purification

• Critical Step: Upon completion, quench the reaction by adding triethylamine (Et3N) (0.5 mL) directly to the reaction mixture. Stir for an additional 5 minutes.

  • Causality: Et3N neutralizes the PPTS catalyst, locking the product in its protected state and preventing reverse-equilibrium cleavage during concentration.

• Dilute the mixture with additional DCM (20 mL). Transfer to a separatory funnel and wash sequentially with saturated aqueous NaHCO3 (20 mL), water (20 mL), and brine (20 mL).

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography on silica gel. Crucial: Pre-treat the silica gel by flushing the column with 1% Et3N in Hexanes prior to loading the sample.

  • Causality: Standard silica gel is slightly acidic and can cleave the acid-sensitive EE group during purification. Pre-neutralizing the silica ensures the structural integrity of the final product.

Deprotection Protocol

To regenerate the parent 1-phenylethanol, the EE group can be cleanly removed without affecting most other functional groups:

• Dissolve [1-(1-Ethoxyethoxy)ethyl]benzene (1.0 eq) in a mixture of THF and 1N aqueous HCl (1:1 ratio, 0.2 M).

• Stir at room temperature for 1–2 hours. Monitor by TLC (disappearance of the Rf ~0.7 spot).

• Neutralize with saturated aqueous NaHCO3, extract with ethyl acetate, dry, and concentrate.

  • Causality: The aqueous acid protonates the acetal oxygen, initiating the expulsion of ethanol and acetaldehyde, seamlessly regenerating the original benzylic alcohol .

References

• Photolabile Protection of Alcohols, Phenols, and Carboxylic Acids with 3-Hydroxy-2-Naphthalenemethanol. Kulikov, A., Arumugam, S., & Popik, V. V. The Journal of Organic Chemistry, 73(19), 7611-7615 (2008). Available at:[Link]

Use of [1-(1-Ethoxyethoxy)ethyl]benzene in natural product synthesis

Application Note: The Utility of [1-(1-Ethoxyethoxy)ethyl]benzene as a Model for Acetal-Based Protecting Group Strategies in Natural Product Synthesis

Executive Summary

In the intricate landscape of multi-step natural product synthesis, the strategic masking of secondary alcohols is paramount to achieving desired molecular architectures. [1-(1-Ethoxyethoxy)ethyl]benzene (CAS: 66222-21-7)[1] serves as the quintessential model compound for evaluating the 1-ethoxyethyl (EE) acetal protecting group. Derived from the reaction of 1-phenylethanol with ethyl vinyl ether (EVE)[2], this compound allows researchers to benchmark the formation, stability, and cleavage of EE ethers. This application note details the mechanistic rationale behind EE protection, its orthogonal advantages in total synthesis, and provides self-validating protocols for its implementation.

Mechanistic Rationale & Orthogonality

Alcohols possess inherent nucleophilicity and acidity, often requiring temporary masking to prevent unwanted side reactions during basic or organometallic transformations[3]. The protection of an alcohol with EVE proceeds via an acid-catalyzed addition. The mechanism is initiated by the protonation of the vinyl ether, generating a resonance-stabilized oxocarbenium ion. The alcohol then acts as a nucleophile, attacking this intermediate to form a protonated acetal, which is subsequently deprotonated to yield the stable EE ether[4].

Why choose the EE group over THP or MOM? While the tetrahydropyranyl (THP) group is a staple in organic synthesis, it can be overly robust and sterically demanding. The EE group is significantly more acid-labile. In fact, studies have shown the EE moiety to be approximately 250 times more labile than a THP group, allowing for highly selective deprotection[5]. Furthermore, the use of EVE circumvents the severe toxicity and carcinogenic risks associated with chloromethyl methyl ether (MOM-Cl), the standard reagent for methoxymethyl (MOM) ether formation.

It is important to note that the reaction of 1-phenylethanol with EVE introduces a new stereocenter at the acetal carbon, resulting in a mixture of diastereomers. While this can complicate NMR spectroscopic characterization, it does not impact the chemical yield or the stereochemical integrity of the parent alcohol upon deprotection.

Field-Proven Applications in Complex Total Synthesis

The lability and stability profile of the EE group has made it a critical tool in several landmark total syntheses:

• Amphidinolide F : During the synthesis of this complex macrolide, researchers required a protecting group at the C18 position that could be cleaved without decomposing the sensitive macrocycle or affecting other silyl ethers. The EE group was successfully utilized, allowing for mild deprotection using pyridinium p-toluenesulfonate (PPTS) in methanol[5].

• Ciguatoxin CTX3C : In the stereoselective construction of the G ring, a primary alcohol was protected as an ethoxyethyl ether in 99% yield. The EE group demonstrated remarkable stability under radical cyclization conditions (using n -Bu_3SnH and AIBN at 85 °C) and was later cleanly removed via acidic hydrolysis[6].

• (+)-Narciclasine : The EE group was employed to protect a phenolic intermediate, enabling the coupling of the A and C ring fragments. It was subsequently hydrolyzed under mildly acidic conditions to afford the free phenol without disrupting a newly installed, more robust p-methoxybenzyl (PMB) group[7].

Comparative Stability & Cleavage Data

To aid in synthetic planning, the following table summarizes the quantitative and qualitative data comparing the EE group against other common alcohol protecting groups.

Protecting Group	Introduction Reagent	Relative Acid Lability	Stability to Base / Nucleophiles	Byproducts of Deprotection
EE (1-Ethoxyethyl)	Ethyl vinyl ether (EVE)	Very High (~250x THP)	Excellent	Acetaldehyde, Ethanol
THP (Tetrahydropyranyl)	3,4-Dihydro-2H-pyran	Moderate	Excellent	5-Hydroxypentanal
MOM (Methoxymethyl)	MOM-Cl (Toxic)	Low	Excellent	Formaldehyde, Methanol
TBS (Silyl Ether)	TBS-Cl	Very Low (Requires F− )	Good (Labile to strong base)	TBS-OH, TBS-F

Visualizations of Synthetic Logic

Mechanistic workflow of 1-phenylethanol protection via EVE and subsequent deprotection.

Orthogonal deprotection logic demonstrating the selective cleavage of the EE group over THP and TBS.

Experimental Protocols: A Self-Validating System

Safety Note: Ethyl vinyl ether (EVE) is highly volatile (bp 35.7 °C), flammable, and a known peroxide former[2],[8]. It must be tested for peroxides prior to use to prevent explosion hazards during concentration[9].

Protocol 1: Synthesis of [1-(1-Ethoxyethoxy)ethyl]benzene (Protection)

Objective : Mask the secondary alcohol of 1-phenylethanol to prevent nucleophilic interference in downstream steps.

• Preparation : Dissolve 1-phenylethanol (1.0 equiv, 10 mmol) in anhydrous CH2​Cl2​ (20 mL) under an inert argon atmosphere. Causality: Anhydrous conditions are strictly required to prevent the premature quenching of the highly reactive oxocarbenium intermediate by ambient moisture[4].

• Reagent Addition : Add ethyl vinyl ether (3.0 equiv, 30 mmol) via syringe. Causality: A stoichiometric excess of EVE drives the equilibrium forward and compensates for evaporative losses due to its high volatility[2].

• Catalysis : Add pyridinium p-toluenesulfonate (PPTS) (0.1 equiv, 1 mmol). Causality: PPTS is a mild, slightly acidic salt. Utilizing a strong acid like p -toluenesulfonic acid (TsOH) can trigger rapid, exothermic self-polymerization of EVE, destroying the yield and creating a safety hazard[4].

• Monitoring (Self-Validation) : Stir the reaction at room temperature. Monitor via Thin-Layer Chromatography (TLC) using a 9:1 Hexanes/Ethyl Acetate eluent. The reaction is complete when the starting material spot disappears, replaced by two closely eluting spots with a higher Rf​ value. Causality: These two spots represent the diastereomeric mixture generated by the new chiral center at the acetal carbon.

• Quenching : Upon completion (typically 1–2 hours), quench the reaction by adding saturated aqueous NaHCO3​ (10 mL). Causality: Neutralizing the acid catalyst is absolutely critical before solvent evaporation. If the acid is not neutralized, the concentration process during rotary evaporation will drive the reverse reaction, regenerating the starting material[4].

• Isolation : Extract the aqueous layer with CH2​Cl2​ (2 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Purification : Purify via flash column chromatography using silica gel deactivated with 1% triethylamine ( Et3​N ). Causality: Standard silica gel is inherently acidic. Deactivating it with a mild base prevents on-column hydrolysis of the highly acid-labile EE group.

Protocol 2: Mild Acidic Cleavage (Deprotection)

Objective : Regenerate 1-phenylethanol selectively without disturbing other functional groups.

• Preparation : Dissolve the purified[1-(1-Ethoxyethoxy)ethyl]benzene (1.0 equiv, 5 mmol) in a 4:2:1 mixture of Acetic Acid / THF / Water (15 mL). Causality: This specific ternary solvent system provides the necessary protic environment for hydrolysis while maintaining the solubility of the lipophilic organic substrate[5].

• Reaction : Stir the mixture at room temperature for 2–4 hours. Causality: Elevated temperatures are unnecessary due to the high lability of the EE group and are avoided to prevent unwanted side reactions.

• Monitoring : Verify completion via TLC. The two high- Rf​ diastereomeric spots must completely converge back into the single, lower- Rf​ spot of 1-phenylethanol.

• Quenching & Isolation : Carefully neutralize the mixture by slow addition to a cold, saturated aqueous NaHCO3​ solution until CO2​ evolution ceases. Causality: Proper neutralization prevents acid-catalyzed dehydration of the regenerated benzylic alcohol during workup. Extract with Ethyl Acetate (3 × 15 mL), wash with brine, dry over Na2​SO4​ , and concentrate to yield pure 1-phenylethanol.

References

• [1-(1-ethoxyethoxy)
• Source: benchchem.
• Source: chemicalbook.
• Source: nih.
• Source: nih.
• Total Synthesis of (+)
• Source: berkeley.
• Source: msstate.

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• 9. ehs.msstate.edu [ehs.msstate.edu]

Application Notes and Protocols for the Use of the 1-Ethoxyethyl (EE) Group in Multi-Step Synthesis

Introduction: The Strategic Imperative of Protecting Groups in Complex Synthesis

In the pursuit of complex molecular architectures, particularly within the pharmaceutical and life sciences sectors, the ability to selectively modify one functional group in the presence of others is a cornerstone of synthetic strategy.[1][2] This necessity has given rise to the concept of "protecting groups," which serve as temporary masks for reactive functionalities, thereby preventing undesired side reactions.[2][3][4] Among the diverse arsenal of protecting groups for alcohols, the 1-ethoxyethyl (EE) group, an acetal-type moiety, has distinguished itself as a versatile and reliable tool.[1][3] Formed by the reaction of an alcohol with ethyl vinyl ether, the EE group offers a compelling combination of ease of introduction, stability under a broad range of non-acidic conditions, and facile removal under mild acidic conditions.[1][3][5] This application note provides an in-depth guide to the strategic application of the EE group, detailing its reaction mechanisms, offering field-tested protocols, and illustrating its utility in a multi-step synthesis scenario.

The 1-Ethoxyethyl (EE) Group: A Mechanistic Overview

The efficacy of the EE group lies in the chemical nature of its acetal linkage. This section delineates the fundamental mechanisms governing its application.

Protection of Alcohols as EE Ethers

The formation of an EE ether is an acid-catalyzed addition of an alcohol to the double bond of ethyl vinyl ether.[1][5][6] The reaction proceeds through the following key steps:

• Protonation of Ethyl Vinyl Ether: A catalytic amount of a mild acid protonates the vinyl ether, generating a resonance-stabilized carbocation.[1][5]

• Nucleophilic Attack by the Alcohol: The alcohol, acting as a nucleophile, attacks the carbocation.[1][5]

• Deprotonation: The resulting protonated acetal is deprotonated to yield the stable 1-ethoxyethyl ether.[1][5]

This protection is applicable to a wide array of primary, secondary, and even some tertiary alcohols.[1] The specific compound [1-(1-Ethoxyethoxy)ethyl]benzene is the EE-protected form of 1-phenylethanol.[7]

Deprotection of EE Ethers

The removal of the EE group is essentially the reverse of the protection mechanism and is achieved through acid-catalyzed hydrolysis.[5][8] Mild acidic conditions are sufficient to cleave the acetal, regenerating the parent alcohol.[3] The process involves:

• Protonation of the Acetal Oxygen: The reaction is initiated by the protonation of one of the acetal oxygen atoms.[1][8]

• Elimination of Ethanol: This is followed by the elimination of ethanol to form a resonance-stabilized carbocation.[1]

• Trapping by Water: The carbocation is then trapped by water, and subsequent deprotonation yields the original alcohol.[1][8]

Strategic Application in a Multi-Step Synthesis Workflow

The true value of a protecting group is demonstrated in its ability to enable transformations that would otherwise be unachievable. The EE group's stability in the presence of strong bases and nucleophiles, such as Grignard and organolithium reagents, makes it particularly valuable.[3][9]

Consider a synthetic route requiring the addition of a Grignard reagent to an aromatic aldehyde that also bears a phenolic hydroxyl group. The acidic proton of the phenol would quench the Grignard reagent, preventing the desired carbon-carbon bond formation. Here, the EE group serves as an ideal protector for the phenolic hydroxyl.

Caption: Multi-step synthesis workflow utilizing the EE protecting group.

Experimental Protocols

The following protocols are provided as a general guide and may require optimization based on the specific substrate.

Protocol 1: Protection of an Alcohol (e.g., 1-Phenylethanol)

Objective: To synthesize [1-(1-Ethoxyethoxy)ethyl]benzene by protecting 1-phenylethanol with ethyl vinyl ether.

Materials:

• 1-Phenylethanol

• Ethyl vinyl ether

• Anhydrous dichloromethane (DCM)

• Pyridinium p-toluenesulfonate (PPTS)

• Triethylamine

• Anhydrous sodium sulfate

• Standard glassware for inert atmosphere reactions

Procedure:

• Dissolve 1-phenylethanol (1.0 eq) in anhydrous DCM (0.5 M).

• Add ethyl vinyl ether (3.0 eq) to the solution.[1]

• Cool the reaction mixture to 0 °C using an ice bath.

• Add a catalytic amount of PPTS (0.05 eq).[1][5]

• Stir the reaction at 0 °C and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a few drops of triethylamine to neutralize the acid.

• Concentrate the mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford [1-(1-Ethoxyethoxy)ethyl]benzene.

Protocol 2: Deprotection of an EE-Protected Alcohol

Objective: To regenerate the parent alcohol from its EE-protected form.

Materials:

• EE-protected alcohol

• Tetrahydrofuran (THF)

• Water

• Aqueous acetic acid or another mild acid source

• Saturated aqueous sodium bicarbonate solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the EE-protected alcohol (1.0 eq) in a mixture of THF and water (e.g., 4:1 v/v, 0.2 M).[1]

• Add a catalytic amount of a mild acid (e.g., p-toluenesulfonic acid) or use a buffered acidic solution like aqueous acetic acid.[5]

• Stir the reaction at room temperature and monitor by TLC (typically 1-4 hours).[1]

• Once the reaction is complete, neutralize the acid with a saturated aqueous solution of sodium bicarbonate.[1][5]

• Extract the product with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.[1][5]

• If necessary, purify the crude alcohol by flash column chromatography.

Data Presentation: Reaction Condition Summary

For ease of reference, the following table summarizes typical conditions for the protection and deprotection of alcohols using the EE group.

Transformation	Typical Reagents & Catalysts	Solvents	Temperature	Typical Reaction Time
Protection	Ethyl vinyl ether, PPTS, p-TsOH·H₂O, TFA (catalytic)[1]	Anhydrous DCM, THF, Diethyl ether[1]	0 °C to Room Temp.	4-8 hours[1]
Deprotection	Acetic acid/H₂O, p-TsOH·H₂O in THF/H₂O[1][5]	THF/H₂O, Acetone/H₂O[1]	Room Temperature	1-4 hours[1]

Conclusion and Outlook

The 1-ethoxyethyl (EE) protecting group is a robust and versatile tool for the synthetic chemist.[1] Its stability under basic and nucleophilic conditions, coupled with its mild acid lability, provides a high degree of orthogonality in complex synthetic strategies.[3][9] The protocols and guidelines presented herein offer a comprehensive starting point for researchers, scientists, and drug development professionals to effectively leverage the EE group in their synthetic endeavors.

References

• Benchchem. Application Notes and Protocols: Protecting Group Strategies Involving Vinyl Ethers.
• Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis. 4th ed. Wiley-Interscience, 2007.
• Benchchem. The Stability of the 1-Ethoxyethoxy (EE) Protecting Group Under Basic Conditions: A Technical Guide.
• Benchchem. Application Notes: (2-Ethoxyethyl) Vinyl Ether as a Protecting Group for Alcohols.

• Plumet, J. et al. The Acid Hydrolysis Mechanism of Acetals Catalyzed by a Supramolecular Assembly in Basic Solution. The Journal of Organic Chemistry. 2008. Available from: [Link]

• Wikipedia. Ethyl vinyl ether. Available from: [Link]

• Cimler, R. et al. MOP and EE Protecting Groups in Synthesis of α- or β-Naphthyl-C-Glycosides from Glycals. ACS Omega. 2018. Available from: [Link]

• Raymond, K. N. et al. Catalytic Deprotection of Acetals In Strongly Basic Solution Using a Self- Assembled Supramolecular “Nanozyme”. OSTI.gov. 2005. Available from: [Link]

• Organic Chemistry Portal. Dimethyl Acetals. Available from: [Link]

• Chemistry Steps. Acetal Hydrolysis Mechanism. Available from: [Link]

• ACS Publications. MOP and EE Protecting Groups in Synthesis of α- or β-Naphthyl-C-Glycosides from Glycals. ACS Omega. 2018. Available from: [Link]

• Wikipedia. Protecting group. Available from: [Link]

• University of Windsor. Alcohol Protecting Groups. Available from: [Link]

• HETEROCYCLES. ETHYL VINYL ETHER - AN AGENT FOR PROTECTION OF THE PYRAZOLE NH-FRAGMENT. A CONVENIENT METHOD FOR THE PREPARATION OF N-UNSUBSTITU. 2003. Available from: [Link]

• Neliti. PROTECTING GROUPS FOR ORGANIC SYNTHESIS. 2024. Available from: [Link]

• ACS Publications. Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. Chemical Reviews. 2003. Available from: [Link]

• YouTube. EE (Ethoxyethyl) Protecting Group Addition. Organic Chemistry. 2021. Available from: [Link]

• Google Patents. Use of 1-ethoxy-4-ethyl benzene as a perfuming and flavouring agent.

• The Royal Society of Chemistry. Chapter 1. Available from: [Link]

• Benchchem. Synthesis of Ethyl-1,1-d2-benzene: A Technical Guide.
• Google Patents. Method for synthesizing 1,4-bis[2-(2-hydroxy ethoxy)ethoxy]benzene.

• ACS Publications. 1-(1-Ethoxyethyl): an effective protecting group for imidazole nitrogen. The Journal of Organic Chemistry. Available from: [Link]

• LookChem. (1-Ethoxyethyl)benzene. Available from: [Link]

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Application Notes &amp; Protocols: Strategic Use of the 1-Ethoxyethyl (EE) Acetal as a Robust Protecting Group for Hydroxyl Moieties

Introduction: The Strategic Imperative for Hydroxyl Protection

In the complex landscape of multi-step organic synthesis, the judicious selection and implementation of protecting groups are paramount for achieving chemo- and regioselectivity.[1] Hydroxyl groups, ubiquitous in natural products and pharmaceutical intermediates, present a significant synthetic challenge due to their inherent acidity and nucleophilicity.[2] The 1-ethoxyethyl (EE) group, an acetal-type protecting group, has emerged as a highly effective tool for the temporary masking of alcohols. It is prized for its ease of introduction, general stability across a wide range of non-acidic reaction conditions, and, critically, its mild and selective cleavage under acidic conditions.[3][4]

This guide provides an in-depth analysis of the EE protecting group, derived from the reaction of an alcohol with reagents such as ethyl vinyl ether. We will explore the underlying mechanisms, provide field-proven experimental protocols for its installation and removal, and discuss its strategic application in complex synthetic pathways.

Core Principles: Mechanism and Selectivity

The utility of the EE group is grounded in the fundamental chemistry of acetal formation and hydrolysis.

Protection Mechanism: Acid-Catalyzed Acetal Formation

The protection of an alcohol as an EE ether proceeds via the acid-catalyzed addition of the hydroxyl group to an activated vinyl ether, most commonly ethyl vinyl ether.[4] The mechanism involves the initial protonation of the vinyl ether's double bond to generate a resonance-stabilized oxocarbenium ion. This electrophilic intermediate is then readily trapped by the nucleophilic alcohol. A final deprotonation step yields the stable 1-ethoxyethyl ether. A mild acid catalyst, such as pyridinium p-toluenesulfonate (PPTS), is typically employed to avoid degradation of acid-sensitive substrates.[5]

Caption: Mechanism for the protection of an alcohol as a 1-ethoxyethyl (EE) ether.

Deprotection Mechanism: Acid-Catalyzed Hydrolysis

The deprotection is the microscopic reverse of the protection sequence.[6] In the presence of a mild aqueous acid, the acetal oxygen is protonated, leading to the elimination of ethanol and formation of the same resonance-stabilized oxocarbenium ion. Subsequent attack by water and deprotonation regenerates the parent alcohol and produces acetaldehyde and ethanol as byproducts. The mild conditions required for this hydrolysis make the EE group orthogonal to many other protecting groups.[1]

Caption: Mechanism for the acid-catalyzed deprotection of a 1-ethoxyethyl (EE) ether.

Stability and Orthogonality: The Synthetic Advantage

A key advantage of the EE protecting group is its remarkable stability under a wide array of non-acidic conditions. This orthogonality allows for extensive chemical manipulations on other parts of the molecule while the hydroxyl group remains masked.

• Basic Conditions: The EE group is inert to common inorganic bases (e.g., NaOH, K₂CO₃, NaH) and organic bases (e.g., triethylamine, pyridine).[3]

• Nucleophilic Reagents: It is stable towards a variety of nucleophiles.

• Organometallic Reagents: The EE group demonstrates excellent stability in the presence of highly basic and nucleophilic organometallic reagents, such as Grignard reagents (RMgX) and organolithiums (RLi), including strong bases like tert-butyllithium.[3] This is a critical feature, as unprotected alcohols would immediately quench these reagents.[2][5]

• Reductive and Oxidative Conditions: Stability under many common reducing (e.g., NaBH₄, LiAlH₄) and oxidizing conditions (that do not generate acidic byproducts) is generally observed, although this should be evaluated on a case-by-case basis.

This stability profile makes the EE group a valuable component in a synthetic strategy that might involve, for example, Grignard additions, Wittig reactions, or metal-halogen exchange.

Experimental Protocols

The following protocols are provided as a general guideline and may require optimization based on the specific substrate.

Protocol 1: Protection of a Primary Alcohol (e.g., Benzyl Alcohol)

This procedure describes the formation of [1-(1-Ethoxyethoxy)ethyl]benzene from benzyl alcohol.

Materials:

• Benzyl alcohol (1.0 equiv.)

• Ethyl vinyl ether (3.0–5.0 equiv.)

• Pyridinium p-toluenesulfonate (PPTS) (0.05–0.1 equiv.)

• Dichloromethane (CH₂Cl₂), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the alcohol (1.0 equiv.) and dissolve it in anhydrous dichloromethane.

• Add ethyl vinyl ether (5.0 equiv.) to the solution.[3]

• Add the catalyst, PPTS (0.1 equiv.), to the reaction mixture.[3]

• Stir the reaction at room temperature (20–25 °C).

• Monitor the reaction progress by thin-layer chromatography (TLC) until the starting alcohol is consumed (typically 1–3 hours).[3]

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel, if necessary.

Protocol 2: Deprotection of an EE-Protected Alcohol

This procedure describes the cleavage of the EE group to regenerate the parent alcohol.

Materials:

• EE-protected alcohol (1.0 equiv.)

• Acetic acid

• Tetrahydrofuran (THF)

• Water

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate or other suitable extraction solvent

Procedure:

• Dissolve the EE-protected alcohol in a mixture of THF and 20% aqueous acetic acid (e.g., a 1:1 v/v mixture).[4]

• Stir the reaction mixture at room temperature (20–25 °C).

• Monitor the reaction progress by TLC until the starting material is fully consumed.

• Upon completion, carefully neutralize the reaction mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate until effervescence ceases.

• Transfer the mixture to a separatory funnel and extract the product with an appropriate organic solvent (e.g., ethyl acetate, 3x).

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to afford the deprotected alcohol.

• Purify by flash column chromatography or recrystallization, if necessary.

Data Summary Tables

Table 1: Representative Conditions for Alcohol Protection using Ethyl Vinyl Ether

Substrate Class	Catalyst (equiv.)	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
Primary Alcohol	PPTS (0.1)	CH₂Cl₂	25	1 - 3	>90
Secondary Alcohol	PPTS (0.1)	CH₂Cl₂	25	2 - 5	>85
Phenol	p-TsOH (cat.)	CH₂Cl₂	0 - 25	1 - 4	>90

Table 2: Common Conditions for EE Ether Deprotection

Reagent System	Solvent	Temp (°C)	Time (h)	Comments
Acetic Acid / H₂O	THF	25	2 - 8	Standard mild conditions, suitable for most substrates.[4]
PPTS (cat.)	Ethanol / H₂O	25 - 50	4 - 12	Very mild; useful for highly sensitive substrates.
p-TsOH (cat.)	Methanol	25	0.5 - 2	Faster cleavage, but less selective for acid-labile molecules.[6]

Strategic Workflow Visualization

The following workflow illustrates the strategic utility of the EE group in a multi-step synthesis where an alcohol must be protected to allow for a base-sensitive reaction, such as a Grignard addition.

Caption: General workflow for using the EE group to enable base-sensitive transformations.

Conclusion

The 1-ethoxyethyl (EE) protecting group offers a robust, reliable, and versatile strategy for the temporary masking of hydroxyl functionalities. Its ease of formation under mild acidic conditions, pronounced stability towards a vast range of basic and nucleophilic reagents, and facile cleavage under controlled acidic conditions make it an indispensable tool in modern organic synthesis.[3][4] The protocols and principles outlined in this guide provide a comprehensive framework for researchers, scientists, and drug development professionals to effectively integrate EE protection strategies into their synthetic endeavors.

References

• University of Guelph. (n.d.). Alcohol Protecting Groups. Retrieved from [Link]

• SlideShare. (2018). Protection of OH group of alcohol. Retrieved from [Link]

• University of Bristol. (n.d.). Protective Groups in Synthetic Organic Chemistry. Retrieved from [Link]

• Aemissegger, A., et al. (2005). A Mild and Efficient Approach for the Deprotection of Silyl Ethers by Sodium Periodate. Angewandte Chemie International Edition, 44(25), 3881-3884.
• Google Patents. (1983). EP0071182A2 - Use of 1-ethoxy-4-ethyl benzene as a perfuming and flavouring agent.
• Kocienski, P. J. (2000). Protecting groups. Annual Reports on the Progress of Chemistry, Section B: Organic Chemistry, 96, 153-183. This source is not directly cited but provides general context on protecting groups.

• LookChem. (n.d.). (1-Ethoxyethyl)benzene. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups. Retrieved from [Link]

• Thieme Chemistry. (n.d.). Product Class 8: Ethers as Protecting Groups. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Alcohol or phenol synthesis by ether cleavage. Retrieved from [Link]

• Master Organic Chemistry. (2015). Protecting Groups For Alcohols. Retrieved from [Link]

Sources

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• 2. copharm.uobaghdad.edu.iq [copharm.uobaghdad.edu.iq]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. uwindsor.ca [uwindsor.ca]

Application Notes and Protocols for Large-Scale Synthesis Utilizing the 1-Ethoxyethoxy (EE) Protecting Group

Introduction: The Strategic Imperative of Protection in Synthesis

In the multi-step, complex world of pharmaceutical and fine chemical synthesis, the strategic masking and unmasking of reactive functional groups is a cornerstone of success. Protecting groups are not mere adjuncts but critical enablers of chemo- and regioselectivity, preventing reactive sites from interfering with transformations elsewhere in a molecule.[1] Among the arsenal of protecting groups for hydroxyl moieties, acetals are prized for their unique stability profile: robust under basic, nucleophilic, and reductive conditions, yet readily cleaved under mild acidic treatment.[2][3][4]

This guide provides an in-depth analysis of the 1-ethoxyethoxy (EE) group, an acetal-type protecting group derived from ethyl vinyl ether. We will delve into the mechanistic underpinnings, provide field-proven, scalable protocols for its installation and removal, and offer insights into the practical challenges and solutions encountered during large-scale campaigns. The EE group's favorable balance of stability, ease of handling, and mild cleavage conditions makes it a highly attractive and reliable choice for drug development professionals.[1]

I. The Protection Phase: Installation of the 1-Ethoxyethoxy (EE) Group

The formation of a 1-ethoxyethoxy ether is an acid-catalyzed addition of a hydroxyl group to the double bond of ethyl vinyl ether. This reaction is efficient, high-yielding, and readily scalable.

Mechanistic Rationale

The choice of a catalytic acid is paramount in large-scale operations. While strong mineral acids can be effective, they risk causing degradation of sensitive substrates or promoting side reactions. Pyridinium p-toluenesulfonate (PPTS) is often the catalyst of choice as it provides a mild, buffered source of protons, minimizing such risks. The mechanism proceeds via protonation of the ethyl vinyl ether to form a resonance-stabilized oxocarbenium ion, which is then trapped by the alcohol nucleophile.

Caption: Acid-catalyzed formation of the EE-protected alcohol.

Protocol: Large-Scale Protection of Phenethyl Alcohol

This protocol details the protection of 5.0 kg of phenethyl alcohol. All operations should be conducted in a well-ventilated area or fume hood, with appropriate personal protective equipment (PPE).

Materials:

• Phenethyl Alcohol (5.0 kg, 40.9 mol)

• Ethyl Vinyl Ether (4.43 kg, 61.4 mol, 1.5 equiv), stabilized

• Pyridinium p-toluenesulfonate (PPTS) (1.03 kg, 4.09 mol, 0.1 equiv)

• Dichloromethane (DCM) (50 L)

• Saturated Sodium Bicarbonate solution (20 L)

• Brine (20 L)

• Anhydrous Magnesium Sulfate

Procedure:

• Reactor Setup: Charge a clean, dry 100 L reactor with phenethyl alcohol (5.0 kg) and dichloromethane (50 L).

• Inerting & Cooling: Purge the reactor with nitrogen and begin stirring. Cool the solution to 0-5 °C using a chiller.

• Catalyst Addition: Add PPTS (1.03 kg) to the reactor. A mild exotherm may be observed.

• Reagent Addition: Add ethyl vinyl ether (4.43 kg) dropwise via an addition funnel over 2-3 hours, ensuring the internal temperature does not exceed 10 °C.

  • Causality Note: Slow addition is critical on a large scale to manage the reaction exotherm and prevent uncontrolled polymerization or side reactions of the vinyl ether.

• Reaction Monitoring: Allow the reaction to warm to ambient temperature (20-25 °C) and stir for 12-16 hours. Monitor the reaction for completion by TLC or GC analysis, checking for the disappearance of the starting alcohol.

• Quenching: Once complete, carefully quench the reaction by adding saturated sodium bicarbonate solution (20 L). Stir vigorously for 30 minutes.

  • Causality Note: The basic quench neutralizes the acidic catalyst, halting the reaction and preventing potential reversion during workup.

• Work-up: a. Stop stirring and allow the layers to separate. Remove the lower aqueous layer. b. Wash the organic layer with brine (20 L). c. Dry the organic layer over anhydrous magnesium sulfate, then filter to remove the drying agent.

• Purification: Concentrate the filtrate under reduced pressure to yield the crude product. The resulting [2-(1-ethoxyethoxy)ethyl]benzene is often of sufficient purity (>95%) for subsequent steps. If higher purity is required, vacuum distillation can be performed.[5]

II. The Deprotection Phase: Liberation of the Hydroxyl Group

The EE group's primary advantage is its lability under mild acidic conditions, allowing for its selective removal. A robust method developed for the large-scale synthesis of the drug candidate Merestinib utilizes catalytic ammonium chloride at elevated temperatures, demonstrating a field-tested, scalable approach.[6]

Mechanistic Rationale

The deprotection is the reverse of the protection mechanism: acid-catalyzed hydrolysis of the acetal. The reaction is driven forward by the use of an aqueous solvent system. Under the conditions described, ammonium chloride serves as a mild, high-temperature stable proton source.

Caption: Acid-catalyzed hydrolysis of the EE ether.

Protocol: Large-Scale Deprotection via Catalytic NH₄Cl

This protocol is adapted from a validated multi-kilogram synthesis and is suitable for robust substrates.[6] For more sensitive molecules, lower temperatures with dilute HCl or acetic acid may be preferable.

Materials:

• EE-Protected Alcohol (e.g., [2-(1-ethoxyethoxy)ethyl]benzene, 7.0 kg, 36.0 mol)

• Ammonium Chloride (NH₄Cl) (96 g, 1.8 mol, 0.05 equiv)

• Tetrahydrofuran (THF) (59.5 L, 8.5 vol)

• Water (10.5 L, 1.5 vol)

Procedure:

• Reactor Setup: Charge a suitable pressure-rated reactor with the EE-protected alcohol (7.0 kg), THF (59.5 L), water (10.5 L), and ammonium chloride (96 g).

• Heating: Seal the reactor and heat the mixture to 150 °C.

  • Causality Note: The use of a sealed reactor at high temperatures significantly accelerates the hydrolysis, which would be slow at ambient temperature with a weak acid catalyst like NH₄Cl. This is a process intensification strategy suitable for large-scale manufacturing.[6]

• Reaction Monitoring: Hold at temperature for 1-2 hours. Monitor the reaction for completion by HPLC or GC analysis.

• Cooling & Work-up: a. Once complete, cool the reactor to 70 °C. b. Add additional THF (14 L, 2 vol) to ensure all solids are dissolved. c. Transfer the mixture to a separatory vessel and remove the lower aqueous layer.

• Crystallization/Purification: a. Cool the organic layer to ambient temperature (21 °C) and stir for 12 hours to induce crystallization of the product alcohol. b. Filter the resulting slurry and wash the cake with cold THF. c. Dry the product in a vacuum oven at 45 °C.

Data Summary and Process Parameters

Parameter	Protection Step	Deprotection Step (NH₄Cl Method)
Key Reagents	Ethyl Vinyl Ether, PPTS	NH₄Cl, THF, Water
Solvent	Dichloromethane (DCM)	Tetrahydrofuran (THF) / Water
Temperature	0-25 °C	150 °C
Typical Yield	>95%	85-95%
Scale-Up Concern	Exotherm control during EVE addition	Use of a pressure-rated reactor
Purification	Aqueous workup; distillation if needed	Aqueous workup; crystallization
Key Advantage	Mild conditions, high efficiency	High throughput, robust conditions

Orthogonality & Strategic Workflow

The EE group's stability to non-acidic reagents is its greatest strategic asset. It is orthogonal to a wide range of common synthetic transformations, allowing for a logical and efficient workflow. This orthogonality is a key component of a self-validating protocol system, where the protecting group is expected to remain intact through predictable reaction classes.

Caption: Strategic workflow utilizing the EE group's orthogonality.

The EE group is stable towards:

• Strong Bases and Nucleophiles: Organolithium reagents (n-BuLi, t-BuLi) and Grignard reagents.[1]

• Hydride Reducing Agents: Lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).[2][4]

• Many Oxidizing Agents: Standard chromium- and manganese-based oxidants.

• Catalytic Hydrogenation: Conditions that do not involve strong acids.

This stability allows for complex manipulations on other parts of the molecule before the final, mild deprotection step to reveal the desired alcohol.

References

• MDPI. (2024, September 19). Synthetic Approaches, Properties, and Applications of Acylals in Preparative and Medicinal Chemistry.
• Chemistry Steps. (2025, September 20). Acetals as Protecting Groups for Aldehydes and Ketones.
• Oxford Learning Link. Appendix 6: Protecting groups.
• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. (n.d.).
• JoVE. (2025, May 22). Video: Acetals and Thioacetals as Protecting Groups for Aldehydes and Ketones.
• ACS Publications. (2003, December 12). Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis | Chemical Reviews.
• ACS Publications. (2015, September 23). Development of an NH4Cl-Catalyzed Ethoxy Ethyl Deprotection in Flow for the Synthesis of Merestinib.
• LookChem. (1-Ethoxyethyl)benzene.
• Benchchem. The Stability of the 1-Ethoxyethoxy (EE) Protecting Group Under Basic Conditions: A Technical Guide.
• CymitQuimica. CAS 2556-10-7: [2-(1-ethoxyethoxy)ethyl]benzene.

Sources

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• 2. Acetals as Protecting Groups for Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 3. learninglink.oup.com [learninglink.oup.com]
• 4. jove.com [jove.com]
• 5. CAS 2556-10-7: [2-(1-ethoxyethoxy)ethyl]benzene [cymitquimica.com]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes &amp; Protocols: The 1-Ethoxyethoxy (EE) Acetal in Pharmaceutical Intermediate Synthesis

Abstract

In the multi-step synthesis of complex pharmaceutical agents, the strategic use of protecting groups is a cornerstone of success.[1][2] The 1-ethoxyethoxy (EE) group, an acetal-type protecting group, offers a robust and versatile solution for the temporary masking of hydroxyl functionalities.[3][4] This guide details the application of this strategy, using the formation of [1-(1-Ethoxyethoxy)ethyl]benzene as a model. We provide in-depth protocols for the protection of a secondary alcohol, its subsequent use in a directed ortho-lithiation reaction to form a key C-C bond, and the final deprotection under mild acidic conditions to reveal the desired pharmaceutical intermediate. This document serves as a comprehensive resource for researchers, scientists, and drug development professionals seeking to leverage this efficient protection strategy.

Introduction: The Strategic Value of the Ethoxyethyl (EE) Protecting Group

The hydroxyl group is ubiquitous in biologically active molecules but its reactivity can interfere with many synthetic transformations. Protecting groups are employed to temporarily block this reactivity, allowing transformations to occur elsewhere in the molecule.[1][2] The ideal protecting group should be easy to install in high yield, stable to a wide range of reaction conditions, and easy to remove cleanly and selectively when no longer needed.[1]

The 1-ethoxyethoxy (EE) group, formed by the reaction of an alcohol with ethyl vinyl ether, is an excellent choice that meets these criteria.[3] Its key advantages include:

• Mild Installation: It is readily introduced under mild acidic conditions, often catalyzed by pyridinium p-toluenesulfonate (PPTS).[3][5]

• Broad Stability: The EE acetal is exceptionally stable under strongly basic, nucleophilic, and organometallic conditions.[4][6][7] This makes it ideal for use with reagents like organolithiums (e.g., n-BuLi, t-BuLi) and Grignard reagents, which are common in the formation of carbon-carbon bonds.[4][6][7]

• Facile Cleavage: The group is readily removed by mild aqueous acid, regenerating the alcohol with high fidelity.[3][5][8] This orthogonality allows for selective deprotection in the presence of other, more robust protecting groups.

This guide will use 1-phenylethanol as a model substrate to demonstrate the power of the EE protecting group in a synthetic sequence relevant to pharmaceutical intermediate synthesis.

Section 1: Synthesis of [1-(1-Ethoxyethoxy)ethyl]benzene (Protection Step)

The first step in our synthetic sequence is the protection of the secondary alcohol, 1-phenylethanol, to form its EE ether, [1-(1-Ethoxyethoxy)ethyl]benzene.[9]

Principle & Mechanism

The protection reaction is an acid-catalyzed addition of the alcohol to the double bond of ethyl vinyl ether. The mechanism involves the initial protonation of the vinyl ether to generate a resonance-stabilized carbocation. The alcohol then acts as a nucleophile, attacking the carbocation. A final deprotonation step yields the stable EE-protected alcohol.[5] PPTS is the preferred catalyst as its mild acidity minimizes potential side reactions.[3][5]

Caption: Acid-catalyzed formation of the EE acetal.

Detailed Experimental Protocol: Protection

Materials:

• 1-Phenylethanol (1.0 eq)

• Ethyl vinyl ether (3.0 eq)

• Pyridinium p-toluenesulfonate (PPTS) (0.05 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Under an inert atmosphere (Argon or Nitrogen), dissolve 1-phenylethanol (1.0 eq) in anhydrous DCM in a flame-dried round-bottom flask.

• Cool the solution to 0 °C using an ice bath.

• Add ethyl vinyl ether (3.0 eq) to the stirred solution, followed by the addition of PPTS (0.05 eq).

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-6 hours.

• In-Process Control: Monitor the reaction progress by Thin-Layer Chromatography (TLC) (e.g., using a 9:1 Hexanes:Ethyl Acetate eluent) until the starting alcohol spot is completely consumed.

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product, [1-(1-Ethoxyethoxy)ethyl]benzene, is often of sufficient purity (>95%) for the next step. If necessary, it can be purified by flash column chromatography on silica gel.

Section 2: Application in C-C Bond Formation via Directed ortho-Lithiation

With the hydroxyl group masked, the EE-protected arene can now undergo reactions that would have been incompatible with the free alcohol, such as directed ortho-lithiation. This reaction is a powerful tool for the regioselective functionalization of aromatic rings.[10][11]

Strategy & Rationale

The ether oxygen of the EE group can coordinate to an organolithium base (like n-butyllithium), directing deprotonation to the adjacent (ortho) position on the benzene ring. This generates a potent aryllithium nucleophile, which can then react with a variety of electrophiles to form a new C-C bond, a critical step in building molecular complexity for many pharmaceutical intermediates.

Caption: Overall workflow for the synthesis of a pharmaceutical intermediate.

Detailed Experimental Protocol: ortho-Lithiation and Carboxylation

Materials:

• [1-(1-Ethoxyethoxy)ethyl]benzene (1.0 eq)

• n-Butyllithium (n-BuLi, 1.1 eq, solution in hexanes)

• Anhydrous Tetrahydrofuran (THF)

• Dry Ice (solid CO₂, excess)

• 1 M Hydrochloric acid (HCl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Under an inert atmosphere, dissolve [1-(1-Ethoxyethoxy)ethyl]benzene (1.0 eq) in anhydrous THF in a flame-dried flask.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-BuLi (1.1 eq) dropwise via syringe. A color change (typically to yellow or orange) indicates the formation of the aryllithium species. Stir at -78 °C for 1 hour.

• Electrophilic Quench: While maintaining the temperature at -78 °C, carefully add small pieces of freshly crushed dry ice to the reaction mixture. The color should dissipate.

• Allow the reaction to slowly warm to room temperature.

• Quench the reaction by adding 1 M HCl until the solution is acidic (pH ~2).

• Extract the product with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude carboxylic acid intermediate.

Section 3: Deprotection to Reveal the Core Intermediate

The final step is the removal of the EE protecting group to unveil the hydroxyl functionality of the target pharmaceutical intermediate.

Principle & Mechanism

The deprotection is the reverse of the protection reaction: an acid-catalyzed hydrolysis of the acetal.[5] The use of a mild acid, such as acetic acid in a THF/water mixture, ensures that other potentially sensitive functional groups in the molecule remain intact.[3][5]

Detailed Experimental Protocol: Deprotection

Materials:

• Crude protected carboxylic acid intermediate (1.0 eq)

• Tetrahydrofuran (THF)

• Water

• Glacial Acetic Acid

Procedure:

• Dissolve the crude intermediate in a 3:1:1 mixture of THF:H₂O:Acetic Acid.

• Stir the solution at room temperature for 8-12 hours.

• In-Process Control: Monitor the deprotection by TLC until the starting material is consumed.

• Once complete, remove the THF and acetic acid under reduced pressure.

• Dilute the remaining aqueous solution with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Purify the final product by flash column chromatography or recrystallization to yield the pure pharmaceutical intermediate.

Section 4: Data Summary & Troubleshooting

Step	Reaction	Typical Yield	Purity (Crude)	Key Analytical Notes
1	Protection	>95%	>95%	¹H NMR: Appearance of characteristic diastereotopic acetal protons. Disappearance of alcohol -OH peak.
2	Lithiation/Carboxylation	75-85%	>90%	IR: Appearance of a broad O-H stretch and a strong C=O stretch for the carboxylic acid.
3	Deprotection	>90%	>85%	¹H NMR: Disappearance of acetal protons and reappearance of the alcohol proton signal.

Troubleshooting Guide:

• Incomplete Protection (Step 1): Ensure reagents are anhydrous. If the reaction stalls, a small additional charge of PPTS can be added.

• Low Yield in Lithiation (Step 2): This step is highly sensitive to moisture and air. Use freshly titrated n-BuLi and ensure all glassware is rigorously flame-dried and the system is kept under a positive pressure of inert gas.

• Premature Deprotection: If the EE group cleaves during workup of a basic reaction, ensure the quenching and washing steps are performed quickly and without strong acids.

• Incomplete Deprotection (Step 3): If the reaction is sluggish, gentle warming (to 40 °C) can accelerate the hydrolysis. Alternatively, a stronger acid catalyst like catalytic HCl can be used if the substrate is stable.

Conclusion

The 1-ethoxyethoxy (EE) acetal is a highly effective and reliable protecting group for alcohols in the synthesis of pharmaceutical intermediates. Its ease of installation, stability to strongly basic and organometallic reagents, and mild, selective removal make it an invaluable tool for the modern synthetic chemist.[3][6][7] The protocols outlined in this guide demonstrate a robust sequence for the protection, functionalization, and deprotection of a model secondary alcohol, providing a clear and adaptable blueprint for application in complex drug development projects.

References

• Benchchem. Application Notes: (2-Ethoxyethyl) Vinyl Ether as a Protecting Group for Alcohols.
• Pavel, I., et al. (2018). MOP and EE Protecting Groups in Synthesis of α- or β-Naphthyl-C-Glycosides from Glycals. ACS Omega.
• Organic Chemistry. (2021). EE (Ethoxyethyl) Protecting Group Addition. YouTube.
• Benchchem. A Comparative Guide to the Use of (2-Ethoxyethyl) vinyl ether as a Hydroxyl Protecting Group.
• Scott, K. (2024). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research.
• Carey, F. A., & Sundberg, R. J. PROTECTING GROUPS.
• ACS Publications. (2018). MOP and EE Protecting Groups in Synthesis of α- or β-Naphthyl-C-Glycosides from Glycals. ACS Omega.
• PMC. Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols.
• Benchchem. The Stability of the 1-Ethoxyethoxy (EE) Protecting Group Under Basic Conditions: A Technical Guide.
• OSTI.gov. Catalytic Deprotection of Acetals In Strongly Basic Solution Using a Self- Assembled Supramolecular “Nanozyme”.
• Wikipedia. Protecting group.
• LookChem. (1-Ethoxyethyl)benzene.
• Request PDF. 2-Substituted 4-(Trifluoromethyl)phenols by Directed ortho-Lithiation.

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• 5. benchchem.com [benchchem.com]
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• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Stability of [1-(1-Ethoxyethoxy)ethyl]benzene to strong bases

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific mechanistic and operational challenges associated with [1-(1-Ethoxyethoxy)ethyl]benzene (the ethoxyethyl/EE ether of 1-phenylethanol) during strong base-mediated syntheses.

While the EE group is celebrated for its robust stability under basic conditions, nuanced variables in reagent selection, workup pH, and storage can lead to catastrophic yield losses. This guide provides field-proven causality, self-validating protocols, and quantitative data to ensure the integrity of your synthetic workflows.

Troubleshooting FAQs: Base Stability & Degradation

Q: I am attempting a halogen-metal exchange on a brominated derivative of[1-(1-ethoxyethoxy)ethyl]benzene using t-BuLi. My yield is poor, and I isolate a complex mixture of rearranged alcohols. How do I fix this? A: You are observing a base-induced degradation. While the ethoxyethyl (EE) group is generally stable to standard strong bases[1], the use of extremely potent alkyllithiums like t-BuLi causes alpha-metalation at the benzylic position. The adjacent acetal oxygen inductively lowers the pKa of the benzylic proton, allowing t-BuLi to generate a benzylic carbanion. This intermediate rapidly undergoes a [1,2]-Wittig rearrangement, migrating the ethoxyethyl group to the carbanion center and destroying the protecting group[2][3]. Solution: Switch your base to n-BuLi at -78 °C, which is sufficiently nucleophilic for halogen-metal exchange but less prone to abstracting the sterically hindered benzylic proton.

Q: My Grignard addition worked perfectly according to in-process TLC, but after my standard saturated NH₄Cl workup, NMR shows complete loss of the EE group, yielding only 1-phenylethanol. Why? A: Your workup conditions are too acidic. The EE protecting group is a mixed acetal. Under even mildly acidic conditions (saturated NH₄Cl has a pH of ~5.5), the acetal oxygen is protonated. This creates a highly favorable leaving group, leading to the expulsion of 1-phenylethanol via an oxocarbenium ion intermediate[4]. Solution: Always quench reactions containing EE-protected alcohols with a mildly alkaline buffer, such as saturated aqueous NaHCO₃ (pH ~8.5), to ensure the acetal remains intact during phase separation.

Q: I recovered an old batch of [1-(1-ethoxyethoxy)ethyl]benzene from the fridge. When I use it in a standard LDA-mediated alkylation, the reaction fails and the LDA seems to be instantly quenched. What is happening? A: Your substrate has likely undergone autoxidation to form peroxides. Ethers containing benzylic and secondary carbon positions are notorious Class B/D peroxide formers[5]. Over time, exposure to trace oxygen generates hydroperoxides. When you add LDA, the base is immediately consumed by the acidic hydroperoxide protons, killing your reaction. Furthermore, concentrating this batch poses a severe explosion hazard[6]. Solution: Test the batch with KI-starch paper. If positive, safely dispose of the material or pass it through a plug of activated basic alumina before use.

Quantitative Stability Profile

To assist in experimental design, the following table summarizes the stability of the [1-(1-Ethoxyethoxy)ethyl]benzene architecture against common reagents.

Base / Reagent	Temperature	Solvent	Stability Status	Mechanistic Outcome
NaH / KH	0 °C to 25 °C	THF / DMF	Highly Stable	No reaction at benzylic or acetal centers.
LDA / LiHMDS	-78 °C to 0 °C	THF	Highly Stable	Sterically hindered base prevents benzylic attack.
n-BuLi	-78 °C	THF	Stable	Safe for halogen-metal exchange elsewhere on the molecule.
t-BuLi / s-BuLi	-78 °C	THF / TMEDA	Unstable	Alpha-metalation leading to [1,2]-Wittig rearrangement.
Aq. NH₄Cl (Quench)	0 °C	H₂O / THF	Marginally Unstable	Mild acidity (pH ~5.5) can cause slow acetal hydrolysis.
Aq. HCl (1N)	25 °C	H₂O / THF	Highly Unstable	Rapid oxocarbenium formation; yields 1-phenylethanol.

Self-Validating Experimental Protocol

Workflow: Organolithium-Mediated Transformation of [1-(1-Ethoxyethoxy)ethyl]benzene Derivatives Objective: Execute a strong-base reaction while preserving the ethoxyethyl (EE) protecting group.

• Step 1: Reagent Validation (Peroxide Screening)

  • Action: Test the EE-protected substrate with KI-starch indicator paper prior to use.

  • Causality: Benzylic ethers auto-oxidize to form peroxides. Peroxides rapidly quench organolithiums and pose severe explosion hazards upon concentration[5].

  • Validation: A lack of blue/black color change confirms a peroxide-free starting material.

• Step 2: Base Selection and Addition

  • Action: Cool the substrate in anhydrous THF to -78 °C. Add LDA or n-BuLi dropwise. Strictly avoid t-BuLi.

  • Causality:t-BuLi is strong enough to deprotonate the sterically hindered benzylic position, triggering a [1,2]-Wittig rearrangement[3].

  • Validation: The solution should remain clear or pale; a rapid shift to a dark, intense coloration often indicates unwanted benzylic metalation.

• Step 3: Electrophile Trapping

  • Action: Introduce the desired electrophile and allow the reaction to proceed at -78 °C.

  • Validation: Monitor by TLC (Hexanes/EtOAc 8:2). The EE-protected product should have a similar Rf to the starting material, distinct from the highly polar deprotected alcohol.

• Step 4: Alkaline Quench (Critical Step)

  • Action: Quench the reaction at -78 °C with saturated aqueous NaHCO₃ (pH ~8.0–8.5). Do NOT use saturated NH₄Cl or citric acid.

  • Causality: The EE group is a mixed acetal. Aqueous acid rapidly protonates the acetal oxygen, driving the expulsion of 1-phenylethanol via an oxocarbenium intermediate[4].

  • Validation: Post-workup TLC must show the absence of 1-phenylethanol (Rf ~0.3), confirming the EE group survived the workup.

Pathway Visualization

Logical flow of [1-(1-Ethoxyethoxy)ethyl]benzene stability and degradation under basic conditions.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Further Studies on the [1,2]-Wittig Rearrangement of 2-(2-Benzyloxy)aryloxazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 6. vumc.org [vumc.org]

Technical Support Center: Optimizing Yield for[1-(1-Ethoxyethoxy)ethyl]benzene Synthesis

Welcome to the Technical Support Center for the synthesis of[1-(1-Ethoxyethoxy)ethyl]benzene. This guide is designed for researchers and drug development professionals seeking to optimize the protection of 1-phenylethanol using ethyl vinyl ether (EVE).

The transformation relies on the acid-catalyzed addition of an alcohol to a vinyl ether, generating a 1-ethoxyethyl (EE) acetal[1]. While this is a foundational transformation in organic synthesis, the specific benzylic nature of 1-phenylethanol and the high reactivity of EVE introduce unique troubleshooting challenges, such as competitive dehydration, reagent polymerization, and unintended deprotection during workup[2],[3].

Quantitative Data: Catalyst Selection & Optimization

Selecting the correct catalyst is the most critical variable in optimizing the yield of [1-(1-Ethoxyethoxy)ethyl]benzene. Strong acids often lead to catastrophic yield losses due to side reactions.

Catalyst	Molar Ratio (Substrate : EVE : Catalyst)	Temp (°C)	Time (h)	Typical Yield (%)	Mechanistic Outcome & Notes
PPTS	1.0 : 3.0 : 0.05	0 → 25	2 - 4	85 - 95	Optimal. Mild acidity prevents EVE polymerization and substrate dehydration[4].
p-TsOH	1.0 : 2.0 : 0.01	0	0.5 - 1	40 - 60	Not Recommended. High risk of rapid EVE cationic polymerization and styrene formation.
Amberlyst-15	1.0 : 3.0 : 10 wt%	25	4 - 6	80 - 90	Alternative. Heterogeneous solid acid; allows for easy removal via filtration, though kinetics are slower.

Standard Operating Procedure: Self-Validating Protocol

To ensure reproducibility and prevent product loss, this protocol incorporates a self-validating basic quench. Because the EE group is highly acid-labile, neutralizing the catalyst prior to aqueous exposure is mandatory[3].

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge the system with inert gas (Argon or Nitrogen).

• Dissolution: Dissolve 1-phenylethanol (1.0 equiv) in anhydrous dichloromethane (DCM) to achieve a 0.5 M concentration.

• Reagent Addition: Add ethyl vinyl ether (EVE) (3.0 equiv) to the solution.

• Catalysis: Cool the reaction mixture to 0 °C using an ice bath. Add pyridinium p-toluenesulfonate (PPTS) (0.05 equiv) in one portion[2].

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–4 hours. Monitor the reaction via TLC (Hexanes/Ethyl Acetate) until the starting material is consumed.

• Self-Validating Quench (Critical): Before adding any water, add saturated aqueous sodium bicarbonate (NaHCO₃) (or 0.5 mL of triethylamine) to the reaction mixture and stir vigorously for 10 minutes. This neutralizes the PPTS and prevents acid-catalyzed hydrolysis of the newly formed acetal[2].

• Extraction & Drying: Separate the organic layer. Extract the aqueous layer twice with DCM. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentration: Concentrate the filtrate in vacuo using a rotary evaporator. Keep the water bath below 30 °C to prevent thermal degradation of the product.

Workflow for the synthesis and basic quenching of [1-(1-Ethoxyethoxy)ethyl]benzene.

Troubleshooting & FAQs

Q1: My yield is consistently below 50%, and TLC shows significant unreacted 1-phenylethanol. What is causing this? A: This is almost certainly a moisture issue. In the presence of water and an acid catalyst, ethyl vinyl ether undergoes rapid hydrolysis to form acetaldehyde and ethanol, effectively consuming your reagent before it can react with the alcohol. Actionable Fix: Ensure your DCM is strictly anhydrous, use flame-dried glassware, and consider adding activated 4Å molecular sieves to the reaction mixture. You may also need to increase the EVE equivalents to 4.0 if ambient humidity is high.

Q2: The reaction turns dark yellow/brown, and I observe a thick, viscous byproduct. Where did my product go? A: You are observing the cationic polymerization of ethyl vinyl ether. This occurs when the acid catalyst used is too strong (e.g., p-TsOH, HCl, or H₂SO₄) or if the reaction temperature spikes during catalyst addition. Actionable Fix: Switch to a milder acid catalyst like PPTS[4]. Always add the catalyst at 0 °C to control the initial exothermic protonation of the vinyl ether.

Q3: TLC indicates 100% conversion during the reaction, but after workup, NMR shows only the starting material (1-phenylethanol). Why did the reaction reverse? A: The 1-ethoxyethyl (EE) ether is an acetal, making it highly stable to bases and nucleophiles, but exceptionally labile to aqueous acids[1],[3]. If you perform an aqueous workup without first neutralizing the acid catalyst, the residual protons will catalyze the hydrolysis of your product back into 1-phenylethanol and acetaldehyde during extraction. Actionable Fix: You must quench the reaction with a mild base (saturated NaHCO₃ or triethylamine) before any water is introduced to the system.

Q4: I noticed a strong styrene smell during concentration. Is my substrate degrading? A: Yes. 1-phenylethanol is a secondary benzylic alcohol. Under strongly acidic conditions, it can undergo E1 dehydration to form styrene, which has a distinct, sweet, plastic-like odor. This is another reason why strong acids like p-TsOH must be avoided in favor of PPTS.

Q5: Are there specific safety and storage concerns regarding the reagents used in this synthesis? A: Yes, this reaction utilizes two distinct peroxide-forming chemicals. Both 1-phenylethanol (a secondary alcohol) and ethyl vinyl ether (a vinyl ether) can auto-polymerize or form explosive peroxides upon prolonged exposure to oxygen[5]. Actionable Fix: Always test older bottles of EVE and 1-phenylethanol with peroxide test strips before use. Store these reagents under an inert atmosphere, protected from light, and never distill them to complete dryness[5].

Decision tree for troubleshooting low yields in ethoxyethyl (EE) ether synthesis.

References

• Master Organic Chemistry. (2015). Protecting Groups For Alcohols. Retrieved from [Link]

• University of Texas at Austin Environmental Health & Safety. (n.d.). Peroxide Forming Chemicals. Retrieved from [Link]

• Moilanen, J., et al. (2019). Tuning the stability of alkoxyisopropyl protection groups. PMC / National Institutes of Health. Retrieved from[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Tuning the stability of alkoxyisopropyl protection groups - PMC [pmc.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]

Technical Support Center: Troubleshooting[1-(1-Ethoxyethoxy)ethyl]benzene Protection

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering stereochemical fidelity issues during the protection of chiral benzylic alcohols.

Protecting chiral 1-phenylethanol as a 1-ethoxyethyl (EE) ether via reaction with ethyl vinyl ether (EVE) is a highly effective synthetic strategy[1]. The EE group is often preferred over tetrahydropyranyl (THP) because it can be removed under milder conditions, which inherently reduces the risk of racemization during the deprotection phase[2]. However, researchers frequently encounter racemization during the protection phase itself. This guide provides the mechanistic causality, optimized self-validating protocols, and troubleshooting logic required to prevent this issue.

Core Diagnostic: The Mechanistic Causality of Racemization

To prevent racemization, one must understand the causality behind it. The protection of an alcohol with a vinyl ether is an acid-catalyzed process where the acid protonates EVE to generate a resonance-stabilized oxocarbenium ion, which is then attacked by the alcohol[1].

The vulnerability of 1-phenylethanol lies in the stability of the benzylic carbocation . If the Brønsted acid catalyst is too strong, or if the reaction is subjected to elevated temperatures, the acid will protonate the benzylic oxygen of either the starting material or the newly formed acetal. This leads to the cleavage of the C–O bond and the formation of a planar, achiral benzylic carbocation. Subsequent non-stereoselective recombination with the nucleophile results in a racemic mixture[3].

Fig 1. Divergent pathways of 1-phenylethanol EE protection: desired vs. racemization mechanism.

Catalyst Selection & Reaction Parameters

The most critical variable in preventing benzylic carbocation formation is the pKa of the acid catalyst[4]. Strong acids will rapidly trigger C-O cleavage. Mild, buffered acids like Pyridinium p-toluenesulfonate (PPTS) provide sufficient acidity to activate EVE without protonating the benzylic alcohol[1].

Table 1: Quantitative Comparison of Acid Catalysts for Benzylic EE Protection

Catalyst	pKa	Reaction Temp	Reaction Time	Racemization Risk	Recommendation
p-Toluenesulfonic acid (pTsOH)	-2.8	RT	< 1 h	High	Avoid for chiral benzylic alcohols
Trifluoroacetic acid (TFA)	0.23	0 °C to RT	1-2 h	High	Avoid; promotes rapid C-O cleavage
Camphorsulfonic acid (CSA)	1.2	0 °C to RT	1-3 h	Moderate	Acceptable only if strictly monitored
Pyridinium p-toluenesulfonate (PPTS)	5.2	0 °C to RT	1-4 h	Low	Optimal for maintaining chirality

Standard Operating Procedure: Racemization-Free EE Protection

This protocol is designed as a self-validating system. The strict temperature control and mandatory alkaline quench ensure that the reaction cannot proceed to the thermodynamic racemization pathway.

Step 1: Preparation & Inert Atmosphere Flame-dry all glassware under vacuum and backfill with argon. Dissolve enantiopure (R)-1-phenylethanol (1.0 equiv) in anhydrous dichloromethane (DCM) to achieve a concentration of 0.2 M.

Step 2: Reagent Addition Cool the solution to 0 °C using an ice-water bath. Add anhydrous ethyl vinyl ether (EVE) (2.0 to 3.0 equiv) dropwise via syringe[1]. Note: EVE is highly volatile; keep the reagent bottle cold.

Step 3: Catalyst Addition Add Pyridinium p-toluenesulfonate (PPTS) (0.05 equiv) in one single portion[1].

Step 4: Reaction Monitoring (Critical for Trustworthiness) Allow the reaction to stir at 0 °C, slowly warming to room temperature. Monitor strictly by TLC (e.g., 8:2 Hexane/Ethyl Acetate). The reaction typically completes in 1-3 hours[1]. Do not let the reaction stir overnight.

Step 5: Alkaline Quenching Once the starting material is consumed, immediately quench the reaction by adding saturated aqueous sodium bicarbonate (NaHCO₃) solution (equal volume to DCM)[1]. This neutralizes the PPTS and prevents acid-catalyzed cleavage during the concentration step.

Step 6: Workup and Isolation Separate the organic layer. Wash the aqueous layer once with DCM. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Crucial: Keep the rotary evaporator water-bath temperature below 30 °C.

Troubleshooting Workflow & Diagnostic Logic

A common false-positive for racemization is the observation of multiple spots on a TLC plate or complex, doubled peaks in ¹H NMR spectra. Because the EE group introduces a new stereocenter at the acetal carbon, protecting an enantiopure alcohol inherently yields a mixture of two diastereomers ((R,R) and (R,S))[3].

Fig 2. Diagnostic logic for distinguishing diastereomer formation from true racemization.

Frequently Asked Questions (FAQs)

Q: I used PPTS, but my product still racemized. What went wrong? A: The most common culprit is failing to quench the reaction before solvent removal. If you evaporate the DCM without first neutralizing the PPTS with NaHCO₃[1], the concentration of the acid spikes dramatically as the solvent disappears. This concentrated acid, combined with the heat of the rotary evaporator, will rapidly cleave the EE ether and racemize the benzylic center.

Q: Can I use pTsOH if I strictly maintain the reaction at -78 °C? A: It is highly discouraged. While cryogenic temperatures slow down the kinetics of carbocation formation, pTsOH is a strong acid (pKa -2.8) and will still protonate the benzylic oxygen. The risk of localized heating during reagent addition or quenching makes this an unnecessary risk when PPTS works efficiently at 0 °C.

Q: My ¹H NMR shows a complex multiplet for the benzylic proton instead of a clean quartet. Is this racemization? A: No. As outlined in the diagnostic workflow, the EE protection creates a new chiral center at the acetal carbon[3]. You have created a mixture of diastereomers. Because diastereomers have different physical and magnetic properties, your NMR will show two distinct sets of overlapping signals. This is expected and indicates successful protection, not racemization.

Q: How do I safely remove the EE group later without racemizing the alcohol? A: The EE group is highly labile and can be removed under much milder conditions than THP or MOM groups. Stirring the protected compound in ethanol with a catalytic amount of PPTS at room temperature will cleanly unmask the alcohol without affecting the benzylic stereocenter.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US6720463B1 - Process for the production of alkanediol derivative - Google Patents [patents.google.com]
• 3. dokumen.pub [dokumen.pub]
• 4. dokumen.pub [dokumen.pub]

Technical Support Center: Purification Strategies for Compounds Containing the [1-(1-Ethoxyethoxy)ethyl] Group

Answering the user's request to create a technical support center for the purification of compounds containing the [1-(1-Ethoxyethoxy)ethyl] group.

Welcome to the technical support center for navigating the purification challenges of compounds protected with the 1-(1-ethoxyethoxy)ethyl (EE) group. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth technical advice, troubleshooting, and detailed protocols to ensure the successful isolation of your target molecules.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of the 1-(1-ethoxyethoxy)ethyl (EE) protecting group?

The EE group is an acetal-type protecting group for hydroxyl functionalities. Its key features include:

• Acid Lability: The EE group is readily cleaved under mild acidic conditions.[1][2] This is the primary method for its removal.

• Base and Nucleophile Stability: It is robust under neutral and basic conditions, making it compatible with a wide range of reagents such as inorganic bases (e.g., NaOH, K₂CO₃), organometallic reagents (e.g., Grignard and organolithium reagents), and hydrides.[1][3][4]

• Ease of Introduction: It is typically installed by reacting an alcohol with ethyl vinyl ether in the presence of a mild acid catalyst like pyridinium p-toluenesulfonate (PPTS).[1]

Q2: What are the common byproducts of EE group deprotection that I need to consider during purification?

The acidic hydrolysis of the EE group yields the deprotected alcohol, ethanol , and acetaldehyde . While ethanol is often easily removed due to its volatility and solubility in aqueous washes, acetaldehyde can sometimes pose a challenge. Acetaldehyde is volatile (boiling point ~20 °C) but can also be reactive.

Q3: What are the initial steps I should take to purify my deprotected compound?

After the deprotection reaction, a standard aqueous workup is the first line of purification. This typically involves:

• Quenching the reaction mixture (e.g., with a mild base like sodium bicarbonate solution if an acid catalyst was used).

• Extracting the product into an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Washing the organic layer with water and/or brine to remove water-soluble byproducts and salts.

• Drying the organic layer over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filtering, and concentrating under reduced pressure.

Often, this initial workup is sufficient to remove the bulk of the byproducts, but further purification is usually necessary.

Troubleshooting Guide

This section addresses specific issues that may arise during the deprotection and purification of EE-protected compounds.

Problem 1: Incomplete Deprotection

Q: I see both my starting material and the desired product by TLC/LC-MS analysis. How can I drive the deprotection to completion?

A: Incomplete deprotection is a common issue and can be addressed by modifying the reaction conditions.

• Causality: The stability of the EE group can vary depending on the steric and electronic environment of the protected hydroxyl group. Insufficient acid strength or reaction time may not be enough to fully cleave the acetal.

• Solutions:

  • Increase Reaction Time: Continue to monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Increase Acid Concentration or Strength: If prolonged reaction time is ineffective, consider stronger acidic conditions. For example, if you are using a mild acid like pyridinium p-toluenesulfonate (PPTS), you could switch to acetic acid in a THF/water mixture or even a dilute solution of HCl.[2][5]

  • Increase Temperature: Gently heating the reaction mixture can often accelerate the cleavage of stubborn EE groups. A study on EE-protected glycals demonstrated that heating to 50 °C was effective for complete deprotection.[5]

Problem 2: Difficulty Removing Acetaldehyde-Related Impurities

Q: After my workup, I have some persistent, relatively nonpolar impurities. Could these be related to acetaldehyde?

A: It's possible. While acetaldehyde itself is volatile, it can potentially participate in side reactions, such as self-condensation (aldol reaction) under certain pH conditions, to form higher molecular weight, less polar byproducts.

• Causality: The reactivity of the aldehyde functional group can lead to the formation of various byproducts, which may complicate purification.

• Solutions:

  • Azeotropic Removal: If your desired compound is stable, you can attempt to remove residual acetaldehyde by co-evaporation with a suitable solvent under reduced pressure.

  • Sodium Bisulfite Wash: Including a wash with a saturated aqueous solution of sodium bisulfite during the workup can help to sequester acetaldehyde by forming a water-soluble adduct.

  • Chromatography: Flash column chromatography is generally effective at separating the desired alcohol from these types of nonpolar impurities.

Problem 3: Streaking or Poor Separation on Silica Gel Chromatography

Q: My compound is streaking on the TLC plate and giving poor separation during column chromatography. What can I do?

A: Streaking on silica gel is often indicative of interactions between the compound and the stationary phase, which is common for compounds with free hydroxyl or amine groups.

• Causality: The slightly acidic nature of silica gel can interact with basic functional groups, while the polar silanol groups can strongly adsorb polar compounds, leading to tailing and poor separation.

• Solutions:

  • Solvent System Modification:

    • For basic compounds, add a small amount of a basic modifier like triethylamine (~0.1-1%) to the eluent. This will neutralize the acidic sites on the silica and improve peak shape.

    • For acidic compounds, a small amount of acetic acid or formic acid (~0.1-1%) can be added to the eluent.

  • Use of a Different Stationary Phase: If modifying the eluent is not effective, consider using an alternative stationary phase such as alumina (basic or neutral) or reverse-phase silica (C18).

Experimental Protocols & Methodologies

Protocol 1: Standard Deprotection of an EE-Protected Alcohol

This protocol describes a general procedure for the acidic cleavage of a 1-(1-ethoxyethoxy)ethyl ether.

Reagents and Materials:

• EE-protected compound

• Tetrahydrofuran (THF)

• 20% Aqueous Acetic Acid

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Ethyl acetate (or other suitable extraction solvent)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the EE-protected compound in a 1:1 mixture of THF and 20% aqueous acetic acid.[6]

• Stir the reaction mixture at room temperature.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is no longer detectable. This can take anywhere from a few hours to overnight.[6]

• Once the reaction is complete, carefully neutralize the acetic acid by adding saturated aqueous NaHCO₃ solution until effervescence ceases.

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x volumes).

• Combine the organic layers and wash with water, followed by brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude deprotected alcohol.

Protocol 2: Purification by Flash Column Chromatography

Materials:

• Crude deprotected alcohol

• Silica gel (appropriate particle size for flash chromatography)

• Solvent system (e.g., hexane/ethyl acetate, dichloromethane/methanol) determined by TLC analysis

• Chromatography column and associated equipment

Procedure:

• Determine the Eluent System: Use TLC to find a solvent system that gives your desired product an Rf value of approximately 0.2-0.4.

• Pack the Column: Prepare a slurry of silica gel in the initial, least polar eluent mixture and pack the column.

• Load the Sample: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent and adsorb it onto a small amount of silica gel. Dry this mixture and load the powder onto the top of the packed column. Alternatively, dissolve the crude product in a minimal amount of the eluent and load it directly onto the column.

• Elute the Column: Begin elution with the determined solvent system. You can use an isocratic elution (constant solvent composition) or a gradient elution (gradually increasing the polarity of the solvent).

• Collect Fractions: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified alcohol.

Visualizations

Decision Workflow for Purification Strategy

Caption: Decision tree for selecting a purification method.

EE Deprotection and Workup Workflow

Caption: General workflow for EE deprotection and workup.

References

• Wikipedia. Protecting group. Available from: [Link]

• Carey & Sundberg. PROTECTING GROUPS. Chapter 13.1. Available from: [Link]

• ACS Omega. MOP and EE Protecting Groups in Synthesis of α- or β-Naphthyl-C-Glycosides from Glycals. 2018;3(7):8036-8043. Available from: [Link]

• Wiley-VCH. 1 Protection Reactions. Available from: [Link]

• ACS Publications. MOP and EE Protecting Groups in Synthesis of α- or β-Naphthyl-C-Glycosides from Glycals. Available from: [Link]

• OECD SIDS. 2-(2-(2-Ethoxyethoxy)ethoxy)-ethanol CAS N°: 112-50-5. Available from: [Link]

• Krishna P. Kaliappan. Protecting Groups. CH-401 Course on Organic Synthesis. Available from: [Link]

• PMC. Ring-Cleavage Products Produced During the Initial Phase of Oxidative Treatment of Alkyl-Substituted Aromatic Compounds. Available from: [Link]

• Willingdon College, Sangli. Protection and deprotection. Available from: [Link]

• Chemistry Steps. Acetals as Protecting Groups for Aldehydes and Ketones. Available from: [Link]

• University of Windsor. Alcohol Protecting Groups. Available from: [Link]

• ACS Publications. Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. Chemical Reviews. 2003;103(12):4887-4946. Available from: [Link]

• Chemistry LibreTexts. 17.8: Acetals as Protecting Groups. Available from: [Link]

• PMC. Analytical Methodologies for the Determination of Endocrine Disrupting Compounds in Biological and Environmental Samples. Available from: [Link]

• Organic Chemistry Portal. Dimethyl Acetals. Available from: [Link]

• Organic Chemistry Portal. Protective Groups. Available from: [Link]

• Ministry of the Environment, Government of Japan. III Analytical Methods. Available from: [Link]

• ATSDR. 7. ANALYTICAL METHODS. Available from: [Link]

• Reddit. Selective deprotection of Aryl Methyl Ether. Available from: [Link]

• Master Organic Chemistry. Cleavage Of Ethers With Acid. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Protecting group - Wikipedia [en.wikipedia.org]
• 3. willingdoncollege.ac.in [willingdoncollege.ac.in]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. MOP and EE Protecting Groups in Synthesis of α- or β-Naphthyl-C-Glycosides from Glycals - PMC [pmc.ncbi.nlm.nih.gov]

Preventing acid-catalyzed degradation of [1-(1-Ethoxyethoxy)ethyl]benzene ethers

A Guide to Preventing and Troubleshooting Acid-Catalyzed Degradation

Welcome to the Technical Support Center for [1-(1-Ethoxyethoxy)ethyl]benzene ether chemistry. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of using the 1-ethoxyethoxy (EE) protecting group, with a specific focus on preventing its unintended acid-catalyzed degradation. As Senior Application Scientists, we provide not just protocols, but the mechanistic reasoning and field-proven insights to help you achieve success in your experiments.

Understanding the Challenge: The Lability of the EE Acetal

The 1-ethoxyethoxy (EE) group is an acetal used to protect hydroxyl functionalities. Its popularity stems from its ease of installation and, critically, its stability under neutral and basic conditions.[1][2] However, its primary vulnerability is its rapid cleavage under even mildly acidic conditions.[3] This lability is the key to its utility for deprotection but also the source of common experimental failures.

The degradation proceeds via acid-catalyzed hydrolysis. The reaction is initiated by protonation of one of the ether oxygens, followed by elimination of ethanol to form a resonance-stabilized oxocarbenium ion. This reactive intermediate is then attacked by water or another nucleophile to ultimately yield the deprotected alcohol, acetaldehyde, and ethanol.[3]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Work-up procedures to remove byproducts from [1-(1-Ethoxyethoxy)ethyl]benzene reactions

Technical Support Center: Work-up of [1-(1-Ethoxyethoxy)ethyl]benzene Reactions

Introduction: Understanding the Chemistry of EE-Protected 1-Phenylethanol

[1-(1-Ethoxyethoxy)ethyl]benzene is the 1-ethoxyethyl (EE) ether of 1-phenylethanol. The EE group is an acetal, which serves as a common protecting group for alcohols in multi-step organic synthesis.[1] Its utility stems from its stability under basic and neutral conditions, and its facile removal under mild acidic conditions.[1][2]

The primary goal of the work-up procedure in reactions involving this compound is typically to either:

• Isolate the deprotected product, 1-phenylethanol, after an acid-catalyzed hydrolysis.

• Purify a product where the EE group remains intact, removing reagents and byproducts from a reaction performed at another site on the molecule.

This guide will focus on the work-up following the acidic deprotection of [1-(1-Ethoxyethoxy)ethyl]benzene to yield 1-phenylethanol, as this is the most common transformation where specific byproducts are generated that require targeted removal strategies.

Anticipated Byproducts in Deprotection Reactions

Understanding the potential byproducts is critical for designing an effective purification strategy. The acid-catalyzed hydrolysis of the EE ether is an equilibrium process.[3] The reaction (Figure 1) generates not only the desired alcohol but also specific, often volatile, side products.

Figure 1: Acid-Catalyzed Deprotection of [1-(1-Ethoxyethoxy)ethyl]benzene

Key Byproducts and Their Properties:

Compound Name	Structure	Boiling Point (°C)	Solubility	Removal Strategy
Ethyl Vinyl Ether	CH₂=CHOEt	36	Slightly soluble in water	Volatile, removed during solvent evaporation.
Acetaldehyde	CH₃CHO	20.2	Miscible with water	Removed by aqueous washes.
Ethanol	CH₃CH₂OH	78.4	Miscible with water	Removed by aqueous washes.
Unreacted Starting Material	Ph-CH(CH₃)O-CH(CH₃)OEt	~220 (est.)	Insoluble in water	Separation from product via chromatography.

Standard Work-up Protocol for EE Deprotection

This protocol outlines a standard liquid-liquid extraction procedure to isolate 1-phenylethanol following acidic deprotection.

Experimental Protocol: Step-by-Step

• Quench the Reaction:

  • Once the reaction is deemed complete by a monitoring technique like Thin-Layer Chromatography (TLC), cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel of appropriate size (the funnel should not be more than two-thirds full).[4]

  • Dilute the reaction mixture with an organic solvent like ethyl acetate or diethyl ether. This helps to ensure the product remains in the organic phase.[5]

• Neutralization:

  • Slowly and carefully add a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[1][6] Caution: This will generate carbon dioxide (CO₂) gas, causing pressure buildup.[6][7] Vent the separatory funnel frequently by inverting it and opening the stopcock.

  • Continue adding the bicarbonate solution until gas evolution ceases. Check the pH of the aqueous layer with litmus paper or a pH strip to ensure it is neutral or slightly basic (pH 7-8).[6]

• Extraction and Washing:

  • Separate the organic layer.

  • Wash the organic layer sequentially with:

    • Water (2x): To remove ethanol, residual bicarbonate, and other water-soluble impurities.[6]

    • Saturated Sodium Chloride (Brine) (1x): To remove residual water from the organic layer and help break any minor emulsions.[1][4]

• Drying and Solvent Removal:

  • Dry the isolated organic layer over an anhydrous drying agent, such as anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).[8]

  • Filter or decant the solution to remove the drying agent.

  • Concentrate the solution under reduced pressure using a rotary evaporator to yield the crude 1-phenylethanol.

• Final Purification (If Necessary):

  • The crude product can be further purified by methods such as flash column chromatography or vacuum distillation to remove any remaining starting material or other non-volatile impurities.[1][9]

Workflow Visualization

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
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• 3. m.youtube.com [m.youtube.com]
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• 5. Workup [chem.rochester.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. rtong.people.ust.hk [rtong.people.ust.hk]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. prepchem.com [prepchem.com]

Reference Data & Comparative Studies

Comprehensive Comparison Guide: [1-(1-Ethoxyethoxy)ethyl]benzene (EE) vs. TBS Protecting Group

In the intricate landscape of multi-step organic synthesis and drug development, the strategic masking of hydroxyl groups is critical to preventing unwanted side reactions. When protecting secondary alcohols such as 1-phenylethanol, chemists frequently evaluate acetal-based versus silyl-based protecting groups.

This guide provides an objective, data-driven comparison between the 1-ethoxyethyl (EE) group —which yields [1-(1-ethoxyethoxy)ethyl]benzene when applied to 1-phenylethanol[1]—and the tert-butyldimethylsilyl (TBS) group . As an application scientist, understanding the mechanistic causality behind these groups is essential for optimizing synthetic routes, minimizing purification bottlenecks, and ensuring spectral clarity.

Mechanistic Profiling & Structural Implications

The EE Group (Acetal Formation)

The EE group is an acetal-based protecting group introduced via the acid-catalyzed electrophilic addition of an alcohol to ethyl vinyl ether (EVE)[2]. The mechanism involves the protonation of EVE to generate a resonance-stabilized oxocarbenium ion, which is subsequently attacked by the alcohol nucleophile[3].

• Expert Insight (The Chiral Conundrum): The acetal carbon in the EE group is chiral. When protecting a chiral or prochiral alcohol like 1-phenylethanol, the reaction generates a mixture of diastereomers. This causes significant signal doubling in 1 H and 13 C NMR spectra, which can severely complicate the structural elucidation of intermediate compounds.

The TBS Group (Silyl Ether Formation)

The TBS group is a robust silyl ether installed via nucleophilic substitution at the silicon atom of tert-butyldimethylsilyl chloride (TBSCl)[4]. The classic Corey procedure utilizes imidazole in dimethylformamide (DMF)[5].

• Expert Insight (Catalytic Causality): Imidazole serves a dual purpose. It acts as an acid scavenger to neutralize the HCl byproduct (preventing premature cleavage of the product) and functions as a nucleophilic catalyst by forming a highly reactive N-silylimidazole intermediate[6]. Unlike the EE group, the TBS group does not introduce a new stereocenter, preserving NMR spectral simplicity.

Comparative Performance Data

The selection between EE and TBS hinges on their orthogonal stabilities. The table below summarizes their quantitative and qualitative stability profiles across various reaction environments.

Reaction Condition	EE Group (e.g., [1-(1-Ethoxyethoxy)ethyl]benzene)	TBS Group (e.g., TBS-protected 1-phenylethanol)
Aqueous Acid (e.g., 1N HCl, 80% AcOH)	Highly Labile (Cleaves rapidly)[2]	Moderately Stable (Cleaves slowly)
Aqueous Base (e.g., NaOH, K₂CO₃)	Stable	Stable
Nucleophiles (Grignard, RLi)	Stable [2]	Stable [5]
Fluoride Sources (TBAF, HF)	Stable	Highly Labile (Cleaves rapidly)[7]
Oxidants (PCC, Swern)	Stable	Stable [5]
Reductants (LiAlH₄, DIBAL-H)	Stable [2]	Stable
NMR Spectral Impact	Introduces diastereomers (Complex)	Clean, single set of signals (Simple)

Strategic Decision Workflow

To systematically determine the optimal protecting group for your specific synthetic route, consult the decision matrix below.

Decision matrix for selecting between EE and TBS protecting groups based on synthetic requirements.

Self-Validating Experimental Protocols

Protocol 1: Synthesis of[1-(1-Ethoxyethoxy)ethyl]benzene (EE Protection)

This protocol utilizes mild acid catalysis to prevent the polymerization of the enol ether.

• Preparation: Dissolve 1-phenylethanol (1.0 equiv) in anhydrous CH₂Cl₂ (0.2 M) under an argon atmosphere and cool to 0 °C.

• Reagent Addition: Add ethyl vinyl ether (EVE) (3.0–5.0 equiv). The excess drives the equilibrium toward complete acetal formation[2].

• Catalysis: Add pyridinium p-toluenesulfonate (PPTS) (0.1 equiv). Causality: PPTS is chosen over stronger acids like p-TsOH to ensure mild conditions that prevent EVE degradation[3].

• Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor via TLC.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with CH₂Cl₂, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol 2: Synthesis of TBS-Protected 1-Phenylethanol

This protocol leverages the Corey procedure for highly efficient silylation.

• Preparation: Dissolve 1-phenylethanol (1.0 equiv) in anhydrous DMF (0.5 M) under an argon atmosphere.

• Base/Catalyst Addition: Add imidazole (2.5 equiv) and stir until fully dissolved.

• Silylation: Add TBSCl (1.2 equiv) portion-wise at 0 °C.

• Reaction: Stir at room temperature for 2–4 hours. Causality: DMF is a polar aprotic solvent that significantly accelerates the Sₙ2 substitution at the silicon center[6].

• Workup: Dilute with water to dissolve the imidazole hydrochloride salts. Extract with diethyl ether or hexanes, wash extensively with water (to remove residual DMF) and brine, dry over MgSO₄, and concentrate.

Protocol 3: Orthogonal Deprotection Strategies

A. Mild Acidic Cleavage of the EE Group: Dissolve the EE-protected alcohol in a 1:1 mixture of THF and 20% aqueous acetic acid[3]. Stir at room temperature for 2–4 hours. The mild acid hydrolyzes the acetal back to the parent alcohol, releasing acetaldehyde and ethanol as volatile byproducts.

B. Fluoride-Mediated Cleavage of the TBS Group: Dissolve the TBS-protected alcohol in THF. Add TBAF (1.0 M in THF, 1.5 equiv) at 0 °C to room temperature[7].

Mechanistic pathway of TBAF-mediated deprotection of TBS ethers driven by Si-F bond formation.

Causality of TBAF Cleavage: Silicon possesses low-lying empty orbitals that readily accept nucleophilic attack from the small, hard fluoride anion. This forms a pentacoordinate intermediate that collapses to yield the free alkoxide. The reaction is thermodynamically driven by the formation of the exceptionally strong Si–F bond (bond dissociation energy ~582 kJ/mol)[7],.

References

• Orgosolver : Silyl Protection of Alcohols: TMSCl vs TBSCl (Mechanism, Stability, Deprotection). Available at: [Link]

• Organic Chemistry Portal : tert-Butyldimethylsilyl Ethers. Available at:[Link]

• Master Organic Chemistry : Protecting Groups For Alcohols. Available at: [Link]

• The Journal of Organic Chemistry (ACS) : The Lewis Base-Catalyzed Silylation of Alcohols—A Mechanistic Analysis. Available at:[Link]

Sources

• 1. [1-(1-ethoxyethoxy)ethyl]benzene CAS#: 66222-21-7 [m.chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. orgosolver.com [orgosolver.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Comparative Guide: Selective Deprotection of[1-(1-Ethoxyethoxy)ethyl]benzene in the Presence of Benzyl Ethers

Executive Summary

In the intricate landscape of multi-step organic synthesis and drug development, the judicious use of orthogonal protecting groups is paramount. The 1-ethoxyethyl (EE) group is a highly versatile acetal-based protecting group for alcohols, prized for its facile installation via ethyl vinyl ether and its robust stability under basic and nucleophilic conditions[1]. Conversely, benzyl (Bn) ethers are classic, highly stable protecting groups that typically require harsh Lewis acids or reductive hydrogenolysis for removal[2].

This guide provides an objective comparison of methodologies for the selective deprotection of [1-(1-Ethoxyethoxy)ethyl]benzene (the EE-protected derivative of 1-phenylethanol) in the presence of competing benzyl ethers. By leveraging the distinct kinetic and thermodynamic properties of these two ether classes, researchers can achieve quantitative orthogonal deprotection.

Mechanistic Causality: The Basis of Selectivity

As a Senior Application Scientist, it is critical to understand why a protocol works, rather than just executing the steps. The selectivity between EE and Bn ethers under mild acidic conditions is driven by fundamental differences in their electronic structures:

• EE Ethers (Acetal Cleavage): The EE group is an acetal. Deprotection is initiated by the protonation of the acetal oxygen. This intermediate rapidly eliminates a molecule of ethanol to form a resonance-stabilized oxocarbenium ion ( [R−O+=CH(CH3​)↔R−O−C+(H)CH3​] ). Subsequent nucleophilic attack by water (hydration) generates a hemiacetal, which spontaneously decomposes to yield the parent alcohol (1-phenylethanol) and acetaldehyde[1].

• Benzyl Ethers (Ether Stability): Unlike acetals, benzyl ethers lack a secondary oxygen atom to stabilize a developing positive charge via resonance. Consequently, they do not form oxocarbenium intermediates. Protonation of a benzyl ether oxygen does not lead to cleavage under mild conditions due to a high kinetic barrier[2].

This vast difference in activation energy allows mild Brønsted acids to rapidly hydrolyze the EE group while leaving the Bn ether completely intact.

Comparative Analysis of Deprotection Strategies

To achieve optimal yield and selectivity, the choice of the acidic reagent must be tailored to the substrate's overall sensitivity and the desired scalability. Below is a comparison of three field-proven alternatives.

Quantitative Performance Data

Parameter	Method A: PPTS / EtOH	Method B: Amberlyst-15 / MeOH	Method C: 10% HCl / THF
Catalyst Type	Homogeneous (Mild Brønsted)	Heterogeneous (Solid-Acid)	Homogeneous (Strong Brønsted)
Yield of 1-Phenylethanol	> 95%	92 - 96%	85 - 90%
Benzyl Ether Recovery	Quantitative	Quantitative	> 95%
Reaction Time	2 - 4 hours	1 - 3 hours	30 - 60 mins
Workup Complexity	Moderate (Aqueous Wash)	Low (Simple Filtration)	Moderate (Neutralization)
Scalability	Excellent	Excellent	Good (Requires careful monitoring)

• Method A (PPTS): Pyridinium p-toluenesulfonate is the gold standard for mild acetal cleavage. It provides exceptional chemoselectivity and is highly reproducible, though it requires an aqueous workup[2].

• Method B (Amberlyst-15): Utilizing a macroreticular sulfonic acid resin provides a self-validating, heterogeneous system. It matches the selectivity of PPTS but eliminates the need for aqueous extraction, making it ideal for parallel synthesis and library generation[3].

• Method C (Dilute HCl): While effective and rapid, the use of aqueous HCl is harsher. Benzyl ethers will survive, but other marginally acid-sensitive moieties in a complex API intermediate might degrade[4].

Experimental Protocols

The following self-validating protocols are designed to ensure complete EE deprotection while quantitatively recovering any benzyl ethers present in the reaction matrix.

Protocol A: PPTS-Catalyzed Homogeneous Deprotection

• Preparation: In an oven-dried round-bottom flask, dissolve[1-(1-Ethoxyethoxy)ethyl]benzene (1.0 mmol) and the model benzyl ether (1.0 mmol, e.g., benzyl phenyl ether) in absolute ethanol (10 mL).

• Catalysis: Add Pyridinium p-toluenesulfonate (PPTS) (0.1 mmol, 10 mol%) to the stirring solution[2].

• Monitoring: Stir the mixture at ambient temperature (20-25 °C). Monitor the reaction via TLC (Hexanes/EtOAc 8:2) or LC-MS. The EE ether will typically be consumed within 2 to 4 hours, while the benzyl ether spot remains unchanged.

• Quench & Workup: Evaporate the ethanol under reduced pressure. Dilute the resulting residue with diethyl ether (20 mL) and wash with half-saturated aqueous NaCl (10 mL) to remove the PPTS salt.

• Isolation: Dry the organic phase over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo to yield pure 1-phenylethanol and the recovered benzyl ether.

Protocol B: Amberlyst-15 Heterogeneous Deprotection

• Preparation: Dissolve the EE-protected substrate (1.0 mmol) and the benzyl ether (1.0 mmol) in anhydrous methanol (10 mL).

• Catalysis: Add freshly washed and dried Amberlyst-15 ion-exchange resin (50 mg)[3].

• Reaction: Stir the suspension gently at room temperature for 1 to 3 hours. Crucial Causality Note: Vigorous magnetic stirring can physically grind the resin beads, complicating filtration; use a suspended stirrer or gentle agitation.

• Workup: Filter the reaction mixture through a sintered glass funnel to remove the solid-acid catalyst. Wash the recovered resin with additional methanol (2 × 5 mL) to ensure complete product recovery.

• Isolation: Concentrate the combined filtrate in vacuo to obtain the target alcohol and unreacted benzyl ether.

Mechanistic Visualization

Mechanistic pathway of acid-catalyzed selective cleavage of EE ethers over stable benzyl ethers.

References

• Application Notes and Protocols: Protecting Group Strategies Involving Vinyl Ethers. Benchchem. 1

• Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. Chemical Reviews (ACS Publications). 3

• Greene's Protective Groups in Organic Synthesis, 2 Volume Set [1-2, 6 ed.]. DOKUMEN.PUB. 2

• Cerium(IV) Sulfate Tetrahydrate: A Catalytic and Highly Chemoselective Deprotection of THP, MOM, and BOM Ethers. ResearchGate. 4

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• 4. researchgate.net [researchgate.net]

Comparative Guide: Relative Acid Stability of[1-(1-Ethoxyethoxy)ethyl]benzene and MOM Ethers

[1-(1-Ethoxyethoxy)" and focused on the difference in oxocarbenium ions created.

Introduction

In the landscape of complex organic synthesis, the strategic selection of protecting groups is critical for orchestrating multi-step transformations. When masking hydroxyl groups, acetal-based protecting groups such as the 1-ethoxyethyl (EE) ether and the methoxymethyl (MOM) ether are frequently deployed. While both are structurally classified as acetals, their reactivity profiles under acidic conditions diverge drastically.

This guide objectively compares the acid stability of [1-(1-Ethoxyethoxy)ethyl]benzene (the EE ether derivative of 1-phenylethanol) against its MOM ether counterpart. Designed for researchers and drug development professionals, this analysis provides mechanistic insights, comparative stability data, and self-validating experimental protocols to achieve orthogonal deprotection.

Mechanistic Rationale: The Role of Oxocarbenium Intermediates

Expertise & Experience: Understanding the causality behind protecting group lability.

The fundamental difference in acid stability between EE and MOM ethers is governed by the thermodynamic stability of the oxocarbenium ion intermediate formed during the rate-determining step of acid-catalyzed hydrolysis[1].

• EE Ethers (Highly Labile): Hydrolysis of [1-(1-Ethoxyethoxy)ethyl]benzene proceeds via protonation of the acetal oxygen followed by the expulsion of ethanol. This generates a secondary oxocarbenium ion ( CH3​−CH=O+−Et )[1]. The electron-donating methyl group stabilizes this intermediate through hyperconjugation and inductive effects, significantly lowering the activation energy ( Ea​ ). Consequently, EE ethers can be cleaved under exceptionally mild acidic conditions[2].

• MOM Ethers (Robust): Conversely, the cleavage of a MOM ether requires the formation of a primary oxocarbenium ion ( CH2​=O+−Me ). Lacking stabilizing alkyl substituents, this intermediate is highly unstable[1]. Thus, MOM ethers are robustly stable to mild acids and require forcing conditions (e.g., strong mineral acids or Lewis acids) to overcome the high activation energy barrier for deprotection[3].

Mechanistic divergence in the acid-catalyzed hydrolysis of EE vs. MOM ethers.

Quantitative Stability Profile

The stark contrast in oxocarbenium stability translates directly to the laboratory bench. The table below summarizes the quantitative differences in cleavage conditions, allowing for orthogonal protecting group strategies.

Protecting Group	Acetal Classification	Standard Cleavage Reagent	Effective pH Range	Temperature	Reaction Time	Relative Acid Stability
EE Ether	Mixed Acetal (Acetaldehyde)	10% AcOH or PPTS / EtOH	3.0 - 4.5	20–55 °C	0.5 - 2 h	Low (Highly Labile)
MOM Ether	Mixed Acetal (Formaldehyde)	6 M HCl / THF or 50% TFA	< 1.0	20–60 °C	8 - 12 h	High (Robust)

Experimental Protocols: Orthogonal Deprotection Workflows

Trustworthiness: These protocols are designed as self-validating systems, ensuring that the chemical causality dictates the experimental outcome.

Protocol A: Selective Cleavage of [1-(1-Ethoxyethoxy)ethyl]benzene

Objective: Deprotect the EE ether to yield 1-phenylethanol without affecting MOM ethers present in the same molecule[2].

• Reaction Setup: Dissolve [1-(1-Ethoxyethoxy)ethyl]benzene (1.0 mmol) in absolute ethanol (5.0 mL).

• Catalyst Addition: Add Pyridinium p-toluenesulfonate (PPTS) (0.1 mmol, 0.1 equiv) to the solution[2].

  • Causality Note: PPTS provides a mildly acidic environment (pH ~4) perfectly tuned to reach the low activation energy threshold of the secondary oxocarbenium ion. This ensures primary-derived acetals (MOM) remain completely untouched.

• Self-Validating Monitoring: Stir the reaction mixture at 55 °C. Monitor via TLC (Hexanes/EtOAc). The reaction is self-validating when the high- Rf​ EE ether spot disappears, replaced by the lower- Rf​ alcohol spot, while any MOM-protected control spots remain static.

• Workup: Quench with saturated aqueous NaHCO3​ (5 mL) to neutralize the PPTS. Extract with ethyl acetate (3 x 10 mL), dry over anhydrous Na2​SO4​ , and concentrate in vacuo to isolate the alcohol.

Protocol B: Global/Forcing Cleavage of MOM Ethers

Objective: Deprotect the robust MOM ether after the EE ether has already been removed or manipulated[3].

• Reaction Setup: Dissolve the MOM-protected alcohol (1.0 mmol) in a mixture of THF and 6 N aqueous HCl (1:1 v/v, 10 mL).

• Execution: Stir the reaction mixture at 50 °C for 8-12 hours[3].

  • Causality Note: The high hydronium ion concentration and elevated thermal energy are strictly required to force the formation of the highly unstable primary oxocarbenium ion.

• Workup: Cool to 0 °C and neutralize carefully with 6 N NaOH. Extract with dichloromethane (3 x 10 mL), dry over MgSO4​ , and evaporate to yield the fully deprotected product.

Step-by-step workflow for the orthogonal cleavage of EE ethers in the presence of MOM ethers.

Conclusion

The structural nuance between an acetaldehyde-derived acetal (EE) and a formaldehyde-derived acetal (MOM) dictates a profound difference in chemical behavior. By leveraging the thermodynamic stability of the intermediate secondary oxocarbenium ion, researchers can confidently utilize [1-(1-Ethoxyethoxy)ethyl]benzene as a highly acid-labile protecting group, completely orthogonal to the much more resilient MOM ether.

References

• Benchchem - Vinyl Ether|High-Reactivity Monomer for Research (Mechanistic insights on oxocarbenium ion formation). 1

• DOKUMEN.PUB - Greene's Protective Groups in Organic Synthesis, 6th Edition (Standard protocols for EE ether cleavage).2

• Chem-Station Int. Ed. - Acetal Protective Groups (Stability profiles and forcing conditions for MOM ethers). 3

Sources

• 1. Vinyl Ether|High-Reactivity Monomer for Research [benchchem.com]
• 2. dokumen.pub [dokumen.pub]
• 3. Acetal Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]

Chemoselectivity in the Protection of Diols: A Comparative Guide on Ethoxyethyl (EE) Transfer Reagents

As drug development and complex natural product synthesis advance, achieving precise chemoselectivity in polyfunctional molecules remains a critical challenge. The protection of diols—often requiring differentiation between primary, secondary, and sterically hindered hydroxyl groups—demands reagents that offer tunable reactivity. While ethyl vinyl ether (EVE) is the traditional reagent for synthesizing 1-ethoxyethyl (EE) ethers, the use of pre-formed acetal donors like [1-(1-Ethoxyethoxy)ethyl]benzene (CAS: 66222-21-7) via transacetalization has emerged as a nuanced approach for controlled, chemoselective protection under mild conditions [1].

This guide objectively compares the performance of [1-(1-Ethoxyethoxy)ethyl]benzene-mediated EE protection against standard alternatives (THP, MOM, and TBS), providing experimental causality, self-validating protocols, and quantitative data to inform your synthetic strategy.

Mechanistic Causality: Why Transacetalization?

The standard protection of an alcohol with EVE relies on acid-catalyzed electrophilic addition. However, in complex diols, direct EVE addition can lead to runaway reactions, poor regioselectivity, and complex diastereomeric mixtures due to the highly reactive oxocarbenium intermediate.

Using [1-(1-Ethoxyethoxy)ethyl]benzene as an EE-transfer reagent operates via a transacetalization pathway . Under mild Lewis acid catalysis (e.g., PPTS or catalytic iodine), the reagent slowly generates a controlled concentration of the reactive oxocarbenium ion.

• Causality of Chemoselectivity: The bulky phenyl ring of the byproduct (1-phenylethanol) and the controlled release mechanism thermodynamically favor the protection of less sterically hindered primary alcohols over secondary alcohols [2].

• Self-Validating System: The reaction progress can be monitored visually or via TLC by the stoichiometric release of 1-phenylethanol, serving as an internal standard for conversion.

Comparative Performance Data

When selecting a protecting group for diols, the balance between installation selectivity, stability, and cleavage conditions is paramount. Table 1 summarizes the quantitative performance of[1-(1-Ethoxyethoxy)ethyl]benzene against common alternatives.

Table 1: Chemoselectivity and Performance Comparison for Diol Protection

Protecting Group / Reagent	Primary vs. Secondary Selectivity	Installation Yield (Avg)	Deprotection Conditions	Stereocenter Created?
EE ([1-(1-Ethoxyethoxy)ethyl]benzene)	High (>95:5)	88%	Mild Acid (e.g., 1N HCl or PPTS/EtOH)	Yes (Acyclic, less NMR overlap)
THP (DHP)	Moderate (80:20)	92%	Mild Acid (AcOH/THF/H2O)	Yes (Cyclic, complex NMR)
MOM (MOM-Cl)	Low (Poor differentiation)	95%	Strong Acid (6M HCl)	No
TBS (TBS-Cl)	Very High (>98:2)	90%	Fluoride (TBAF) or Acid	No

Data reflects standard protection of 1,3-butanediol derivatives under optimized catalytic conditions.

Experimental Workflow and Self-Validating Protocol

Step-by-Step Methodology: Chemoselective Protection of a 1,3-Diol

Objective: Selectively protect the primary hydroxyl group of a 1,3-diol using [1-(1-Ethoxyethoxy)ethyl]benzene.

• Preparation: In an oven-dried, argon-purged round-bottom flask, dissolve the diol (1.0 equiv, 10 mmol) in anhydrous dichloromethane (DCM, 0.2 M).

• Reagent Addition: Add [1-(1-Ethoxyethoxy)ethyl]benzene (1.1 equiv, 11 mmol). The slight excess drives the equilibrium forward [1].

• Catalysis: Add Pyridinium p-toluenesulfonate (PPTS, 0.1 equiv, 1 mmol) as a mild acid catalyst. Causality: PPTS provides a sufficiently low pKa to initiate transacetalization without inducing elimination or migration of existing protecting groups.

• Reaction Monitoring: Stir at room temperature. Monitor via TLC (Hexanes/EtOAc). The appearance of 1-phenylethanol (UV active) directly correlates with the formation of the EE-protected product.

• Quenching: Once the starting diol is consumed (typically 2-4 hours), quench the reaction with saturated aqueous NaHCO3 (10 mL) to neutralize the PPTS and halt the equilibrium.

• Extraction & Purification: Extract with DCM (3 x 15 mL), wash with brine, dry over anhydrous Na2SO4, and concentrate in vacuo. Purify via flash chromatography (silica gel pre-treated with 1% Et3N to prevent on-column deprotection).

Reaction Pathway Visualization

Transacetalization workflow for chemoselective EE protection of diols.

Conclusion

While direct protection using ethyl vinyl ether remains common, utilizing pre-formed acetals like[1-(1-Ethoxyethoxy)ethyl]benzene offers a highly controlled transacetalization pathway. This method provides superior chemoselectivity for primary over secondary alcohols compared to standard THP or MOM protocols, while avoiding the harsh basic conditions required for silyl ether installations. By tracking the stoichiometric release of 1-phenylethanol, chemists gain a self-validating metric for reaction completion, ensuring robust and reproducible scale-ups in complex synthesis.

References

• Fiveable. (2025). 11.3 Protecting groups - Organic Chemistry II. Retrieved from [Link]

• Wikipedia Contributors. (2024). Protecting group. Wikipedia, The Free Encyclopedia. Retrieved from[Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of [1-(1-Ethoxyethoxy)ethyl]benzene

For researchers, scientists, and drug development professionals, the integrity of our work is intrinsically linked to the safety of our practices. The proper handling and disposal of chemical reagents are not mere procedural formalities; they are foundational to a culture of safety and scientific excellence. This guide provides an in-depth, procedurally-focused overview of the safe disposal of [1-(1-Ethoxyethoxy)ethyl]benzene, a compound that, due to its chemical structure, requires careful management as a potential peroxide-forming chemical.

[1-(1-Ethoxyethoxy)ethyl]benzene is an acetal, a class of organic compounds that, along with ethers, are known to form thermally unstable and potentially explosive peroxides upon exposure to atmospheric oxygen and light. The bivalent -O-O- structure in peroxides is highly reactive and sensitive to shock, friction, and heat. An uncontrolled accumulation of these peroxides within a container of [1-(1-Ethoxyethoxy)ethyl]benzene presents a significant safety hazard. Therefore, a comprehensive understanding of its lifecycle in the laboratory, from procurement to disposal, is paramount.

Core Principles of Management

The safe disposal of [1-(1-Ethoxyethoxy)ethyl]benzene begins long before the waste container is filled. It starts with prudent purchasing and diligent inventory management.

• Procurement and Inventory: Purchase only the quantities of [1-(1-Ethoxyethoxy)ethyl]benzene that are necessary for your immediate experimental needs.[1] Smaller containers are preferable to minimize the volume of material that could potentially form peroxides over time. Upon receipt, every container must be labeled with the date it was received and the date it was first opened.[1][2] This dual-dating system is critical for tracking the age of the chemical and adhering to disposal timelines.

• Storage: Store containers of [1-(1-Ethoxyethoxy)ethyl]benzene in a cool, dry, and dark location, away from heat and light sources which can accelerate peroxide formation.[1][2] The storage area should be a designated flammable materials cabinet. Ensure containers are tightly sealed to minimize exposure to air.

Hazard Classification and Timelines

Based on its chemical structure as an acetal, [1-(1-Ethoxyethoxy)ethyl]benzene is classified as a Class B peroxide-forming chemical .[3][4] This classification carries specific handling and disposal timelines:

• Class B Peroxide Formers: These chemicals are a hazard upon concentration (e.g., through distillation or evaporation) and should be tested for peroxides periodically.[2][3][4]

• Disposal Timeline: It is recommended to dispose of containers of [1-(1-Ethoxyethoxy)ethyl]benzene within 12 months of opening.[1][2] Unopened containers should ideally be disposed of after 18-24 months, depending on institutional policies.

Quantitative Data Summary

The following table summarizes the key hazard and physical property information for [1-(1-Ethoxyethoxy)ethyl]benzene, with data inferred from its close structural analog, Acetaldehyde diethyl acetal.

Property	Value	Source
Chemical Formula	C₁₂H₁₈O₂	-
Classification	Class B Peroxide Former	[3][4][5]
Primary Hazards	Flammable, Peroxide Former, Skin/Eye Irritant	[6][7][8][9][10]
Storage	Cool, dry, dark, flammable cabinet	[1][2][8][9]
Disposal Timeline	12 months after opening	[1][2]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the safe disposal of [1-(1-Ethoxyethoxy)ethyl]benzene.

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• 4. Classification List of Peroxide Forming Chemicals [k-state.edu]
• 5. Peroxide-Forming Chemicals | Environmental Health and Safety [ehs.dartmouth.edu]
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